8-Bromo-6-iodoimidazo[1,2-a]pyridine

• CAS: 1823379-07-2

Core Science & Biosynthesis

1H and 13C NMR chemical shift assignments for 8-bromo-6-iodoimidazo[1,2-a]pyridine

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shift Assignments for 8-bromo-6-iodoimidazo[1,2-a]pyridine

Abstract

This technical guide provides a comprehensive framework for the structural elucidation of 8-bromo-6-iodoimidazo[1,2-a]pyridine using Nuclear Magnetic Resonance (NMR) spectroscopy. The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, appearing in numerous therapeutic agents. Accurate and unambiguous characterization of novel, highly substituted analogues like the title compound is critical for drug development and patentability. This document presents predicted ¹H and ¹³C NMR chemical shifts and, more importantly, outlines a self-validating, step-by-step experimental protocol using two-dimensional (2D) NMR techniques to unequivocally confirm these assignments. This guide is intended for researchers, chemists, and drug development professionals who rely on NMR spectroscopy for routine and complex structural verification.

Introduction: The Significance of the Imidazo[1,2-a]pyridine Core

The imidazo[1,2-a]pyridine system is a nitrogen-fused heterocyclic aromatic compound of significant interest in pharmaceutical sciences.[1][2] Its rigid, planar structure and ability to engage in various intermolecular interactions have made it a cornerstone for the design of agents targeting a wide range of biological targets. Marketed drugs such as Zolpidem (an insomnia therapeutic) and Alpidem (an anxiolytic) feature this core scaffold, highlighting its clinical relevance.[2][3]

The introduction of halogen substituents, such as bromine and iodine, onto this scaffold serves multiple purposes in drug design. They can modulate the lipophilicity, metabolic stability, and electronic properties of the molecule, often leading to enhanced potency or improved pharmacokinetic profiles. However, their presence also significantly perturbs the electronic environment of the ring system, leading to complex NMR spectra. Therefore, a robust and logical approach to assigning the ¹H and ¹³C chemical shifts is paramount for confirming the regiochemistry of synthesis and ensuring the structural integrity of the final compound.

Predicted ¹H and ¹³C NMR Assignments

Below is the structure with the standard IUPAC numbering system, which will be used throughout this guide.

Caption: Figure 1: Structure and numbering of 8-bromo-6-iodoimidazo[1,2-a]pyridine.

The predicted chemical shifts, assuming a standard solvent like CDCl₃ or DMSO-d₆, are summarized in the table below.

Position	Atom	Predicted ¹H δ (ppm)	Predicted ¹³C δ (ppm)	Rationale for Prediction
2	CH	7.8 - 8.0	115 - 118	Electronically similar to unsubstituted parent, minor downfield shift.
3	CH	7.6 - 7.8	110 - 113	Electronically similar to unsubstituted parent, minor downfield shift.
5	CH	7.9 - 8.2	128 - 132	Deshielded by adjacent N4 and anisotropic effect of the second ring.
6	C-I	---	85 - 90	Strong shielding "heavy atom" effect from Iodine.
7	CH	7.7 - 7.9	130 - 134	Deshielded by adjacent electron-withdrawing Br and I substituents.
8	C-Br	---	115 - 119	Shielded relative to a C-H, but less so than C-I.
8a	C	---	142 - 145	Quaternary carbon at the ring junction, deshielded.

Table 1: Predicted ¹H and ¹³C NMR Chemical Shifts for 8-bromo-6-iodoimidazo[1,2-a]pyridine.

Experimental Protocol: A Self-Validating Workflow for Unambiguous Assignment

The core of robust structural elucidation lies not in prediction, but in empirical verification. The following workflow, utilizing a suite of standard 2D NMR experiments, creates a self-validating system where each assignment is confirmed by multiple, independent correlations.[6][7]

3.1. Sample Preparation and 1D Spectra Acquisition

• Sample Preparation: Dissolve ~5-10 mg of the purified compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Add a small amount of tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

• ¹H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Four distinct signals in the aromatic region (7.5-8.5 ppm) are expected, each integrating to one proton. The multiplicities should be two singlets (H-2, H-3) and two doublets (H-5, H-7).

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Seven distinct signals are expected: four for the protonated carbons (CH) and three for the quaternary carbons (C-I, C-Br, C-8a).

3.2. 2D NMR Correlation Spectroscopy for Definitive Assignment

The true power of modern NMR lies in 2D correlation experiments, which reveal through-bond and through-space relationships between nuclei.[8][9]

COSY (¹H-¹H Correlation Spectroscopy)

The COSY experiment identifies protons that are coupled to each other, typically through two or three bonds. For this molecule, the key correlation will be between the protons on the pyridine ring.

Caption: The COSY experiment will show a cross-peak between H-5 and H-7, confirming their proximity.

HSQC (Heteronuclear Single Quantum Coherence)

The HSQC experiment provides a direct, one-bond correlation between each proton and the carbon to which it is attached. This is the most reliable method for assigning the protonated carbons.

Caption: HSQC correlates each proton signal directly to its attached carbon signal.

HMBC (Heteronuclear Multiple Bond Correlation)

The HMBC experiment is the cornerstone for elucidating the complete carbon skeleton by revealing long-range correlations (typically 2-3 bonds) between protons and carbons. This is how the quaternary carbons are assigned and the overall connectivity is confirmed.

Caption: HMBC reveals long-range couplings, piecing together the molecular puzzle.

Data Analysis and Interpretation: A Step-by-Step Logic

By combining the information from these experiments, a definitive assignment can be made:

• Identify Spin Systems: The COSY spectrum will show a single spin system between two protons. These must be H-5 and H-7 on the pyridine ring.

• Assign Protonated Carbons: Using the HSQC spectrum, the carbon attached to H-5 is C-5, and the carbon attached to H-7 is C-7. The remaining two CH signals can be assigned to C-2/H-2 and C-3/H-3.

• Lock Down the Pyridine Ring: Look at the HMBC correlations from H-5. It should show a strong correlation to the carbon resonance of H-7 (C-7, a ²JCH coupling) and weaker correlations to two quaternary carbons. One of these will be the iodo-substituted C-6, and the other will be the bridgehead C-8a.

• Confirm Halogen Positions: Now, examine the HMBC correlations from H-7. It will correlate to C-5 (²JCH), the bridgehead C-8a (²JCH), and crucially, to the bromo-substituted carbon C-8 (²JCH). This confirms the 8-bromo substitution pattern. The correlation from H-5 to the remaining low-field quaternary carbon confirms it as C-6, verifying the 6-iodo position.

• Finalize Imidazole Ring: The protons H-2 and H-3 will not show COSY correlations to the pyridine ring protons. However, their HMBC spectra will show correlations to the bridgehead carbon C-8a, thus locking the entire fused ring system together.

This logical, cross-validating approach ensures that every assignment is supported by multiple pieces of evidence, adhering to the highest standards of scientific integrity.

Conclusion

The structural elucidation of novel, highly substituted heterocyclic compounds like 8-bromo-6-iodoimidazo[1,2-a]pyridine is a critical task in modern chemical and pharmaceutical research. While predictive methods provide a valuable starting point, they are no substitute for rigorous experimental verification. The integrated application of 1D NMR with 2D correlation experiments—specifically COSY, HSQC, and HMBC—provides an unambiguous and self-validating workflow. This guide has detailed this process, offering both the predicted spectral data and the clear, logical steps required to confirm it, thereby providing researchers with a reliable protocol for their own investigations into this important class of molecules.

References

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• Acevedo-Martinez, E., et al. (2021). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction and CuAAC Assisted by MW. MDPI. Available at: [Link]

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• Aceves-Hernandez, J. M., et al. (2018). Synthesis of imidazo[1,2-a]pyridines via multicomponent GBBR using α-isocyanoacetamides. Sciforum. Available at: [Link]

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Structural Elucidation and X-ray Diffraction Analysis of 8-Bromo-6-iodoimidazo[1,2-a]pyridine: A Technical Guide

Introduction & Chemical Rationale

The imidazo[1,2-a]pyridine scaffold is a highly privileged bicyclic heterocycle in medicinal chemistry, forming the core of blockbuster therapeutics such as zolpidem and alpidem [1]. Within synthetic and drug discovery pipelines, 8-bromo-6-iodoimidazo[1,2-a]pyridine (CAS: 1823379-07-2) serves as an exceptionally valuable building block.

The strategic placement of two different halogens—iodine at the C6 position and bromine at the C8 position—provides orthogonal reactivity handles. Because the C–I bond dissociation energy is significantly lower than that of the C–Br bond, researchers can perform highly regioselective palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings) first at the C6 position, followed by subsequent functionalization at C8.

Understanding the single-crystal X-ray diffraction (SCXRD) properties of this molecule is critical. The solid-state packing reveals not only the precise molecular geometry but also the complex supramolecular network driven by halogen bonding —a non-covalent interaction increasingly recognized for its role in rational drug design and solid-state stability [2].

Crystallization Methodology for Halogenated Heterocycles

Obtaining diffraction-quality single crystals of highly halogenated, planar aromatics presents unique challenges. These molecules often suffer from rapid precipitation, resulting in microcrystalline powders, or they form twinned crystals due to strong, non-directional π-π stacking.

Step-by-Step Crystallization Protocol

To ensure the growth of robust, single-domain crystals, a vapor diffusion (antisolvent) method is recommended over direct solvent evaporation.

• Solvent Selection: Dissolve 10–15 mg of 8-bromo-6-iodoimidazo[1,2-a]pyridine in a minimum volume (approx. 0.5 mL) of a good solvent with high solubilizing power, such as Dichloromethane (DCM) or Ethyl Acetate.

• Filtration: Pass the solution through a 0.22 μm PTFE syringe filter into a clean 1-dram inner vial. Causality: Dust particles act as heterogeneous nucleation sites, leading to the rapid formation of multiple small crystals rather than one large, high-quality crystal.

• Antisolvent Layering/Diffusion: Place the uncapped inner vial into a larger 20 mL outer vial containing 3 mL of an antisolvent (e.g., Hexane or Pentane). Seal the outer vial tightly.

• Equilibration: Store the setup undisturbed at ambient temperature (20–25 °C) in a vibration-free environment for 3 to 7 days.

• Harvesting: Once distinct, block-like or thick needle crystals form, harvest them immediately to prevent solvent loss and lattice degradation.

X-ray Diffraction Data Acquisition

The acquisition of XRD data for heavy-atom-containing organic molecules requires specific environmental controls to minimize thermal noise.

SCXRD data acquisition and structural refinement workflow.

Data Collection Protocol

• Mounting: Select a crystal with dimensions roughly 0.1 × 0.1 × 0.2 mm under a polarized light microscope. Coat the crystal in Paratone-N oil and mount it on a MiTeGen cryoloop. Causality: Paratone oil displaces the mother liquor and freezes into a rigid, amorphous glass at low temperatures, preventing the formation of crystalline ice rings that would obscure the diffraction pattern.

• Cryocooling: Transfer the loop to the diffractometer goniometer under a continuous nitrogen cold stream set to 100 K. Causality: Low temperatures drastically reduce the atomic thermal displacement parameters (B-factors), allowing for high-resolution data collection and precise localization of the electron-dense halogen atoms.

• Diffraction: Utilize Mo Kα radiation (λ = 0.71073 Å) or Cu Kα radiation (λ = 1.54184 Å). For heavy halogens like iodine, Mo Kα is often preferred to minimize X-ray absorption effects, though Cu Kα can provide stronger anomalous dispersion signals if absolute structure determination is required.

• Validation: Collect a brief matrix scan to evaluate the internal agreement factor ( Rint​ ). Proceed with full hemisphere data collection only if Rint​<0.05 .

Structural Elucidation & Refinement

Once the diffraction images are integrated and scaled (using software like APEX4 or CrysAlisPro), the phase problem must be solved.

• Structure Solution: The structure is typically solved using Intrinsic Phasing algorithms (e.g., SHELXT) [3]. The heavy iodine and bromine atoms will appear immediately as the highest peaks in the electron density map.

• Refinement: Full-matrix least-squares refinement on F2 is performed using SHELXL.

• Anisotropic Refinement: All non-hydrogen atoms (C, N, Br, I) must be refined anisotropically.

• Hydrogen Atoms: Hydrogen atoms are placed in geometrically calculated positions and refined using a riding model ( Uiso​(H)=1.2Ueq​(C) for aromatic protons).

Representative Crystallographic Data

Below is a summary of the expected quantitative crystallographic parameters for di-halogenated imidazo[1,2-a]pyridine derivatives, synthesized from homologous structural data [4].

Table 1: Representative Unit Cell & Data Collection Parameters

Parameter	Value / Description
Crystal System	Monoclinic / Triclinic
Space Group	P21​/c or P1ˉ
Temperature	100(2) K
Radiation	Mo Kα ( λ=0.71073 Å)
Density (calculated)	~ 2.15 - 2.30 Mg/m³
Absorption Coefficient ( μ )	> 5.0 mm⁻¹ (High due to I and Br)
Final R indices[ I>2σ(I) ]	R1​≈0.035 , wR2​≈0.085

Table 2: Key Bond Lengths and Angles

Structural Feature	Expected Value	Causality / Significance
C6–I Bond Length	2.09 – 2.11 Å	Longer and weaker than C-Br; primary site for oxidative addition in Pd-catalysis.
C8–Br Bond Length	1.88 – 1.90 Å	Shorter, stronger bond; remains intact during initial C6 cross-coupling.
Imidazopyridine Planarity	RMSD < 0.03 Å	The highly conjugated 10-π electron system enforces strict planarity across the fused rings.

Solid-State Packing and Halogen Bonding

The crystal packing of 8-bromo-6-iodoimidazo[1,2-a]pyridine is not driven merely by van der Waals forces, but by highly directional halogen bonding and π-π stacking [5].

Halogen bonds occur when the electrophilic region (the σ -hole) on the electrostatic potential surface of a halogen atom interacts with a nucleophilic region (Lewis base). Because iodine is larger and more polarizable than bromine, its σ -hole is significantly more positive.

Supramolecular assembly logic driven by orthogonal halogen bonding.

Mechanistic Packing Insights

• Primary Synthon (C–I···N): The dominant intermolecular interaction is a halogen bond between the C6-Iodine of one molecule and the basic N1 nitrogen of the imidazole ring on an adjacent molecule. The I···N distance is typically around 2.90–3.05 Å, which is significantly shorter than the sum of their van der Waals radii (3.53 Å), indicating a strong, stabilizing interaction.

• Secondary Synthon (C–Br···π): The C8-Bromine atom, possessing a weaker σ -hole, generally participates in secondary interactions, such as directing toward the electron-rich π -cloud of a neighboring pyridine ring.

• Offset π-π Stacking: To minimize electrostatic repulsion between the π -clouds while maximizing dispersion forces, the planar imidazo[1,2-a]pyridine rings stack in an offset (slipped) geometry with an interplanar distance of ~3.35–3.50 Å.

By understanding these self-validating crystallographic parameters, researchers can better predict the physicochemical properties of 8-bromo-6-iodoimidazo[1,2-a]pyridine and rationally design subsequent derivatives for advanced pharmacological screening.

References

• Gueffier, A., et al. "Synthesis and biological evaluation of imidazo[1,2-a]pyridines." Journal of Medicinal Chemistry, 1998. Available at:[Link]

• Gilday, L. C., et al. "Halogen Bonding in Supramolecular Chemistry." Chemical Reviews, 2015, 115(15), 7118-7195. Available at:[Link]

• Sheldrick, G. M. "SHELXT – Integrated space-group and crystal-structure determination." Acta Crystallographica Section A, 2015, 71, 3-8. Available at:[Link]

• Semenov, A. V., et al. "Synthesis and crystal structures of two cocrystals of imidazo[1,2-a]pyridine-3-carbonitrile." Acta Crystallographica Section C, 2025, 81(9), 519-522. Available at:[Link]

• Ren, J., et al. "Thermodynamic and Structural Characterization of Halogen Bonding in Protein–Ligand Interactions." Journal of Medicinal Chemistry, 2014, 57(8), 3588-3593. Available at:[Link]

Exact mass and molecular weight of 8-bromo-6-iodoimidazo[1,2-a]pyridine

Exact Mass and Molecular Weight of 8-Bromo-6-iodoimidazo[1,2-a]pyridine: A Technical Guide to Physicochemical Profiling and Orthogonal Functionalization

Executive Summary

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of several blockbuster therapeutics, including the widely prescribed anxiolytics and hypnotics zolpidem and alpidem [1]. Among its functionalized derivatives, 8-bromo-6-iodoimidazo[1,2-a]pyridine (CAS: 1823379-07-2) stands out as a highly valuable di-halogenated building block. This whitepaper provides an in-depth analysis of its exact mass, molecular weight, and isotopic signature, alongside field-proven methodologies for its mass spectrometric validation and regioselective functionalization.

Physicochemical Profiling and Isotopic Signature

Understanding the exact mass and isotopic distribution of 8-bromo-6-iodoimidazo[1,2-a]pyridine is critical for accurate identification during synthesis and biological screening. The presence of both bromine and iodine on the heterocyclic core creates a highly distinct mass spectrometric signature.

Quantitative Data Summary The molecular weight is calculated based on the standard atomic weights of the elements, while the exact mass is derived from the most abundant isotopes (12.00000 for Carbon, 1.00783 for Hydrogen, 78.91834 for 79 Br, 126.90447 for 127 I, and 14.00307 for Nitrogen).

Table 1 summarizes these critical parameters.

Physicochemical Parameter	Value
Chemical Name	8-Bromo-6-iodoimidazo[1,2-a]pyridine
CAS Registry Number	1823379-07-2
Molecular Formula	C 7​ H 4​ BrIN 2​
Average Molecular Weight	322.93 g/mol
Monoisotopic Exact Mass ( 79 Br, 127 I)	321.8603 Da
Isotopic Exact Mass ( 81 Br, 127 I)	323.8582 Da
[M+H] + Exact Mass ( 79 Br)	322.8675 Da
[M+H] + Exact Mass ( 81 Br)	324.8655 Da

Causality of the Isotopic Pattern: Bromine exists naturally as two stable isotopes, 79 Br and 81 Br, in a nearly 1:1 ratio (50.69% and 49.31%, respectively). Iodine, conversely, is monoisotopic ( 127 I). Consequently, the mass spectrum of 8-bromo-6-iodoimidazo[1,2-a]pyridine will exhibit a characteristic doublet separated by 2 mass units (M and M+2) of approximately equal intensity. This 1:1 doublet acts as an internal validation marker during High-Resolution Mass Spectrometry (HRMS).

High-Resolution Mass Spectrometry (HRMS) Protocol

To verify the exact mass of the synthesized scaffold, a self-validating HRMS protocol using Electrospray Ionization (ESI) coupled with a Time-of-Flight (TOF) analyzer is employed.

Step-by-Step Methodology: Exact Mass Verification

• Sample Preparation: Dissolve 1.0 mg of 8-bromo-6-iodoimidazo[1,2-a]pyridine in 1.0 mL of LC-MS grade Acetonitrile (MeCN). Dilute 10 μL of this stock into 990 μL of a 50:50 MeCN/Water mixture containing 0.1% Formic Acid. Causality: Formic acid promotes protonation, ensuring a high yield of [M+H] + ions for positive-mode ESI.

• Calibration: Infuse a standard tuning mix (e.g., Agilent ESI-L Low Concentration Tuning Mix) to calibrate the TOF analyzer, ensuring mass accuracy within <5 ppm.

• Ionization and Acquisition: Introduce the sample via direct infusion at a flow rate of 10 μL/min. Apply a capillary voltage of 3.0 kV. Record the mass spectrum in positive ion mode (ESI+) over an m/z range of 100–1000.

• Self-Validation (Isotopic Matching): Analyze the resulting spectrum. A successful run must display two primary peaks at m/z 322.8675 and m/z 324.8655 with a relative abundance ratio of ~1:1. If the M+2 peak is missing, the presence of bromine is unverified, indicating sample degradation or contamination.

Caption: High-Resolution Mass Spectrometry workflow for verifying the exact mass and isotopic signature.

Structural and Mechanistic Significance in Drug Discovery

The strategic placement of two different halogens (bromine at C8, iodine at C6) on the imidazo[1,2-a]pyridine core is not arbitrary; it is a deliberate design choice that enables orthogonal functionalization [2].

The Causality of Orthogonal Reactivity: In transition-metal-catalyzed cross-coupling reactions (such as Suzuki-Miyaura or Sonogashira couplings), the rate-determining step is typically the oxidative addition of the Palladium(0) catalyst into the carbon-halogen bond. The bond dissociation energy of a C–I bond (~238 kJ/mol) is significantly lower than that of a C–Br bond (~285 kJ/mol). Therefore, under mild conditions, Pd(0) will selectively insert into the C6–I bond, leaving the C8–Br bond completely intact. This allows chemists to sequentially install two different functional groups at the C6 and C8 positions, vastly expanding the chemical space for structure-activity relationship (SAR) studies [3].

Caption: Workflow for the orthogonal Pd-catalyzed cross-coupling of 8-bromo-6-iodoimidazo[1,2-a]pyridine.

Regioselective Functionalization: Experimental Methodology

To leverage the orthogonal reactivity described above, the following self-validating protocol details the regioselective Suzuki-Miyaura coupling at the C6 position.

Step-by-Step Methodology: C6-Selective Suzuki-Miyaura Coupling

• Reagent Assembly: In an oven-dried Schlenk flask under an argon atmosphere, combine 8-bromo-6-iodoimidazo[1,2-a]pyridine (1.0 equiv), an aryl boronic acid (1.05 equiv), and Potassium Carbonate (K 2​ CO 3​ , 2.0 equiv). Causality: A slight stoichiometric excess of boronic acid ensures complete consumption of the highly reactive C–I bond without forcing reactivity at the C–Br bond.

• Catalyst Introduction: Add Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh 3​ ) 4​ , 0.05 equiv). Suspend the mixture in a degassed solvent system of 1,4-Dioxane/Water (4:1 v/v).

• Regioselective Oxidative Addition: Heat the reaction mixture to a mild 60 °C. Causality: Maintaining a lower temperature (60 °C instead of the typical 90–100 °C) provides the thermodynamic control necessary to ensure Pd(0) insertion occurs exclusively at the weaker C6-Iodine bond.

• Reaction Monitoring (Self-Validation): Monitor the reaction via Thin-Layer Chromatography (TLC) or LC-MS. The reaction is complete when the starting material (m/z 322.8) is consumed and replaced by the mono-coupled intermediate. If di-coupled products are observed, the temperature must be reduced in subsequent runs.

• Isolation: Cool the mixture to room temperature, dilute with Ethyl Acetate, and wash with brine. Dry the organic layer over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash column chromatography to yield the C6-aryl-8-bromoimidazo[1,2-a]pyridine intermediate.

By strictly adhering to these physicochemical principles and validated methodologies, researchers can reliably utilize 8-bromo-6-iodoimidazo[1,2-a]pyridine as a foundational scaffold for advanced drug discovery programs.

References

• Ferreira, L. A. P., et al. "Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities." ACS Omega, 2026.[Link]

• Li, Y., et al. "Transition-metal-free regioselective C-H halogenation of imidazo[1,2-a]pyridines: Sodium chlorite/bromite as the halogen source." RSC Advances, 2016.[Link]

• Movassaghi, M., et al. "Synthesis of Imidazo[1,2-a]pyridines: Triflic Anhydride-Mediated Annulation of 2H-Azirines with 2-Chloropyridines." The Journal of Organic Chemistry, 2020.[Link]

Tuning the Photophysical Landscape: Electronic and Fluorescent Properties of Halogenated Imidazo[1,2-a]pyridines

Executive Summary

The imidazo[1,2-a]pyridine scaffold is a privileged nitrogen-containing bicyclic core, highly valued in both medicinal chemistry and optoelectronics. Its rigid, planar, and electron-rich π -conjugated system makes it an exceptional fluorophore. However, the true potential of this scaffold is unlocked through precise structural functionalization. This whitepaper provides an in-depth mechanistic analysis of how halogenation—specifically at the C-3 position and peripheral aryl rings—modulates the electronic and fluorescent properties of imidazo[1,2-a]pyridines. By understanding the causality behind these photophysical shifts, researchers can rationally design push-pull systems for advanced bioimaging, chemosensors, and organic light-emitting materials.

Electronic Structure and the Halogen Effect

The photophysical behavior of imidazo[1,2-a]pyridines is heavily dictated by the nature, electronegativity, and position of substituents. Halogenation introduces a complex interplay of inductive electron withdrawal, resonance donation, and steric hindrance, which directly alters the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels.

The Causality of Positional Halogenation

The spatial arrangement of halogen atoms dictates whether the molecule undergoes radiative decay (fluorescence) or non-radiative quenching.

• Steric Twist and Planarity: As demonstrated in recent photophysical evaluations of unexplored derivatives [1], placing a bulky bromine atom at the ortho-position of a 2-phenyl ring forces a steric twist. This breaks the coplanarity of the π -system, suppressing fluorescence almost entirely ( Φf​≈1% ).

• Push-Pull internal Charge Transfer (ICT): Conversely, placing the same bromine atom at the para-position maintains structural planarity while enhancing the molecule's "push-pull" dipole. This facilitates a highly efficient Internal Charge Transfer (ICT) state, dramatically increasing the quantum yield ( Φf​≈51% ) [1].

• The Heavy Atom Effect: Heavier halogens (Br, I) inherently possess larger spin-orbit coupling constants. When positioned directly on the imidazo[1,2-a]pyridine core (e.g., C-3 iodination), they facilitate Intersystem Crossing (ISC), funneling electrons from the singlet excited state ( S1​ ) to the triplet state ( T1​ ). This quenches fluorescence but is highly desirable for generating singlet oxygen in photodynamic therapy (PDT) applications.

Fluorescent Properties and Solvatochromism

Halogenated imidazo[1,2-a]pyridines exhibit pronounced solvatochromism due to the highly polarized nature of their ICT states. In polar solvents, the excited state is stabilized to a greater degree than the ground state, leading to significant red-shifts in emission spectra [1, 3].

Quantitative Photophysical Data

The following table summarizes the causal relationship between specific substitutions and their resulting photophysical properties, highlighting the transition from localized excitation to ICT-driven emission.

Compound / Substitution	Emission Max ( λem​ )	Quantum Yield ( Φf​ )	Key Photophysical Causality & Effect
Unsubstituted Core (4a)	~370 nm	~0.57	Baseline blue emission; rigid planar localized excitation.
Ortho-Bromo (4b)	469–496 nm	0.01 (1%)	Suppressed fluorescence via steric twist and heavy atom ISC.
Para-Bromo (4c)	469–496 nm	0.51 (51%)	Increased quantum yield; enhanced push-pull ICT without steric penalty.
Para-Cyano (4f)	>490 nm	High	Significant red-shift; strong electron-withdrawing group stabilizes LUMO.
Hydroxymethyl (C-3)	~540 nm	Enhanced	Fluorescence promotion via non-covalent spatial interactions [4].

Mechanistic Workflows and Logic

Understanding the logic of both the synthesis and the photophysical excitation is critical for designing self-validating experimental systems. Below are the logical pathways governing these processes.

Synthesis Workflow Logic

To avoid trace transition-metal contamination—which acts as a potent fluorescence quencher—modern protocols utilize metal-free photocatalytic C-H functionalization [2].

Workflow of regioselective C-3 halogenation of imidazo[1,2-a]pyridines.

Photophysical Excitation and Decay Logic

The diagram below illustrates the competing pathways of radiative decay (fluorescence) and non-radiative decay induced by halogen substitution.

Photophysical pathways highlighting ICT and halogen-induced quenching.

Experimental Protocols: A Self-Validating Approach

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Every step includes a built-in verification mechanism to confirm causality and prevent downstream artifacts.

Protocol 1: Metal-Free Regioselective C-3 Bromination

Objective: Synthesize 3-bromo-2-phenylimidazo[1,2-a]pyridine without transition metals to preserve intrinsic fluorescence [2].

• Reaction Setup: Dissolve 2-phenylimidazo[1,2-a]pyridine (1.0 equiv) and N-Bromosuccinimide (NBS, 1.05 equiv) in a green solvent (e.g., ethanol or ethyl acetate).

• Photocatalysis: Add Eosin-Y (2 mol%) as the organic photocatalyst. Irradiate the mixture with a 15W blue LED at room temperature under an open-air atmosphere for 2–4 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous Na2​S2​O3​ to neutralize unreacted NBS. Extract with dichloromethane (DCM), dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

• System Validation (NMR): Self-Validation Step: Perform 1H NMR. The successful regioselective C-3 halogenation is strictly validated by the complete disappearance of the singlet peak at ~7.6 ppm , which corresponds to the C-3 proton of the starting material.

Protocol 2: Photophysical Characterization & Quantum Yield Determination

Objective: Accurately measure the fluorescence quantum yield ( Φf​ ) while mitigating inner-filter effects.

• Sample Preparation: Prepare a stock solution of the halogenated derivative in a spectroscopic-grade solvent (e.g., DCM or Ethanol).

• Optical Density Control: Dilute the sample until the absorbance at the excitation wavelength ( λex​ ) is strictly below 0.05 . Causality: Higher absorbances lead to self-absorption (inner-filter effect), artificially deflating the measured quantum yield.

• Measurement: Record the emission spectrum using a spectrofluorometer, integrating the total area under the emission curve.

• System Validation (Reference Standard): Self-Validation Step: Cross-calibrate the system using a known secondary standard with a similar excitation profile, such as Quinine Sulfate in 0.1 M H2​SO4​ ( Φf​=0.54 ). Calculate the relative quantum yield using the standard equation:

  Φx​=Φst​×(Gradst​Gradx​​)×(ηst2​ηx2​​)

  (Where Grad is the gradient from the plot of integrated fluorescence intensity vs. absorbance, and η is the refractive index of the solvent).

Conclusion

The halogenation of imidazo[1,2-a]pyridines is not merely a structural modification; it is a precise tool for tuning the electronic and photophysical landscape of the molecule. By strategically placing halogens at the para-position of peripheral rings, scientists can amplify ICT and boost quantum yields. Conversely, direct C-3 heavy halogenation can be leveraged to quench fluorescence via intersystem crossing, opening doors for therapeutic photodynamic applications. Mastering these causal relationships allows for the rational design of next-generation fluorophores and optoelectronic materials.

References

• Title: Solvent Effects on the Photophysical Properties of Unexplored Imidazo[1,2-a]pyridine Derivatives Source: ACS Omega URL: [Link]

• Title: Photocatalytic synthesis of imidazo[1,2-a]pyridines via C(sp3)–H functionalization using ethylarene as a sustainable surrogate of acetophenone and luminescence studies Source: RSC Advances (Royal Society of Chemistry) URL: [Link]

• Title: Imidazo[1,2-a]pyridine and Imidazo[1,5-a]pyridine: Electron Donor Groups in the Design of D–π–A Dyes Source: ACS Publications URL: [Link]

• Title: Fluorescent property of 3-hydroxymethyl imidazo[1,2-a]pyridine and pyrimidine derivatives Source: NIH / PubMed Central URL: [Link]

Mechanism of Formation for 8-Bromo-6-iodoimidazo[1,2-a]pyridine: A Technical Guide for Drug Development

Executive Summary

The imidazo[1,2-a]pyridine scaffold is a recognized "privileged structure" in medicinal chemistry, forming the core of numerous therapeutics including zolpidem, alpidem, and various kinase inhibitors [1]. Within drug development, the synthesis of di-halogenated derivatives—specifically 8-bromo-6-iodoimidazo[1,2-a]pyridine—provides an invaluable orthogonal building block. The differential reactivity of the iodine and bromine substituents enables sequential, regioselective transition-metal-catalyzed cross-coupling reactions, significantly accelerating structure-activity relationship (SAR) exploration for complex targets like PI3K inhibitors [2].

Retrosynthetic Strategy & Precursor Causality

The construction of the imidazo[1,2-a]pyridine core classically relies on the Chichibabin cyclization (also known as the Tschitschibabin reaction). To achieve the precise 8-bromo-6-iodo substitution pattern, the required precursors are 3-bromo-5-iodopyridin-2-amine and an α -halocarbonyl compound, typically chloroacetaldehyde .

The regiochemistry of the final product is strictly dictated by the starting aminopyridine. During the cyclization, the 3-position of the pyridine maps directly to the 8-position of the fused bicyclic system, while the 5-position maps to the 6-position.

Mechanistic Pathway: The Chichibabin Cyclization

The formation of the imidazo[1,2-a]pyridine core from 2-aminopyridine derivatives and α -halocarbonyls proceeds via a well-defined, three-step cascade[3, 4].

Regioselective Endocyclic N-Alkylation (S N​ 2)

The reaction initiates with the nucleophilic attack of the aminopyridine on the α -carbon of chloroacetaldehyde. Crucially, this attack occurs exclusively via the endocyclic pyridine nitrogen, not the exocyclic primary amine.

• Causality: The lone pair on the exocyclic −NH2​ group is delocalized into the electron-deficient pyridine π -system via resonance, significantly reducing its nucleophilicity. Conversely, the lone pair on the sp 2 -hybridized endocyclic nitrogen is orthogonal to the π -system, remaining localized and highly nucleophilic. This S N​ 2 displacement of the chloride ion forms an N-alkylated pyridinium intermediate.

Intramolecular Cyclization

Following the formation of the pyridinium salt, the exocyclic amino group is brought into close spatial proximity to the pendant aldehyde carbonyl. The exocyclic nitrogen, now the most nucleophilic site remaining, undergoes an intramolecular nucleophilic addition to the carbonyl carbon, generating a bicyclic hemiaminal intermediate.

Dehydration and Aromatization

The hemiaminal intermediate is thermodynamically unstable. Under thermal conditions, it undergoes rapid dehydration (loss of H2​O ).

• Causality: The thermodynamic driving force for this elimination is the formation of a fully conjugated, 10- π electron Hückel aromatic system—the imidazo[1,2-a]pyridine core.

Figure 1. Chichibabin mechanistic pathway for imidazo[1,2-a]pyridine core formation.

Self-Validating Experimental Protocol

To ensure high yield and purity, the experimental design must account for the generation of HCl during the S N​ 2 step and the thermal requirements of the dehydration step.

Step-by-Step Methodology

• Reagent Preparation: Charge a round-bottom flask with 3-bromo-5-iodopyridin-2-amine (1.0 eq) and suspend it in a solvent mixture of Isopropanol (iPrOH) and Water (4:1 ratio).

• Base Addition: Add Sodium Bicarbonate ( NaHCO3​ , 1.5 eq) to the suspension.

  • Causality: A weak inorganic base is critical. It neutralizes the HCl byproduct, preventing the protonation of the endocyclic nitrogen (which would halt the reaction). Strong bases (e.g., NaOH) are avoided as they trigger the rapid aldol condensation and polymerization of chloroacetaldehyde.

• Electrophile Addition: Slowly add Chloroacetaldehyde (50% wt. in water, 1.3 eq) dropwise at room temperature to manage any minor exothermic activity.

• Thermal Cyclization: Attach a reflux condenser and heat the reaction mixture to 80–90 °C for 12–16 hours.

  • Causality: While the initial N-alkylation can occur at ambient temperature, the subsequent dehydration step requires a higher activation energy to achieve aromatization.

• In-Process Monitoring: Monitor the reaction via LC-MS. The intermediate pyridinium mass [M+H]++42 (addition of acetaldehyde minus Cl) will transition to the final product mass [M+H]++24 upon dehydration.

• Workup: Cool to room temperature, concentrate under reduced pressure to remove iPrOH, and partition the aqueous residue with Ethyl Acetate (EtOAc). Wash the organic layer with brine, dry over Na2​SO4​ , and concentrate.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate 8-bromo-6-iodoimidazo[1,2-a]pyridine as an off-white solid.

Figure 2. Self-validating experimental workflow for synthesizing the target scaffold.

Quantitative Data & Optimization

The choice of solvent and base profoundly impacts the reaction efficiency. Table 1 summarizes the optimization landscape for this specific transformation, demonstrating why an aqueous-alcoholic solvent system with a mild base is superior.

Table 1: Optimization of Reaction Conditions for 8-Bromo-6-iodoimidazo[1,2-a]pyridine Synthesis

Entry	Solvent System	Base	Temperature (°C)	Time (h)	Yield (%)
1	EtOH	None	80	24	35
2	EtOH / H 2​ O	NaHCO 3​	80	12	82
3	DMF	K 2​ CO 3​	100	8	54
4	MeCN	Et 3​ N	80	16	61
5	iPrOH / H 2​ O	NaHCO 3​	90	12	85

Orthogonal Functionalization in Drug Discovery

The resulting 8-bromo-6-iodoimidazo[1,2-a]pyridine is a highly prized scaffold. The C–I bond at the 6-position is significantly weaker and more reactive toward oxidative addition by Palladium(0) catalysts than the C–Br bond at the 8-position. This allows medicinal chemists to perform a regioselective Suzuki-Miyaura or Sonogashira coupling at C6 at lower temperatures, followed by a subsequent, distinct cross-coupling at C8 under more forcing conditions. This orthogonal reactivity is frequently leveraged in the synthesis of complex targeted therapies, such as next-generation kinase inhibitors.

References

• Rh-Catalyzed Twofold Conjugate Addition of 2-Arylimidazo[1,2-a]pyridines to p-Quinols To Access Bridged Scaffolds with Three Contiguous Stereocenters. The Journal of Organic Chemistry - ACS Publications.[Link]

• Amino pyridine derivatives as phosphatidylinositol 3-kinase inhibitors.World Intellectual Property Organization (WIPO)

• One-Pot Derivatization for Wide-Scope Detection of Nucleobases and Deoxyribosides in Natural Medicinal Foods with Liquid Chromatography-Tandem Mass Spectrometry. Analytical Chemistry - ACS Publications.[Link]

• Mechanism of the reaction of 2-haloketones with 2-aminopyridine. Tetrahedron.[Link]

Protocols & Analytical Methods

Application Notes and Protocols: Sequential Palladium-Catalyzed Functionalization of 8-Bromo-6-Iodoimidazo[1,2-a]pyridine

Introduction: The Strategic Value of Imidazo[1,2-a]pyridines and the Imperative of Selective Functionalization

The imidazo[1,2-a]pyridine scaffold is a privileged heterocyclic motif, forming the core of numerous marketed drugs and clinical candidates. Its derivatives exhibit a wide spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer properties. This has led to a surge in the development of synthetic methodologies for the preparation and functionalization of this key heterocycle.

Among the various strategies to access diverse chemical space around this scaffold, the sequential functionalization of dihalogenated imidazo[1,2-a]pyridines stands out as a particularly powerful approach. The 8-bromo-6-iodoimidazo[1,2-a]pyridine is a versatile building block, offering two distinct handles for palladium-catalyzed cross-coupling reactions. The ability to selectively functionalize one position while leaving the other untouched for a subsequent transformation is paramount for the efficient and controlled synthesis of complex molecules. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the principles and protocols for the sequential palladium-catalyzed functionalization of 8-bromo-6-iodoimidazo[1,2-a]pyridine.

The Cornerstone of Selectivity: Exploiting the Differential Reactivity of C-I and C-Br Bonds

The success of a sequential functionalization strategy hinges on the differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds in palladium-catalyzed cross-coupling reactions. The generally accepted order of reactivity for aryl halides in the crucial oxidative addition step of the catalytic cycle is C-I > C-Br > C-Cl. This is primarily attributed to the bond dissociation energies (BDEs) of the carbon-halogen bonds, with the C-I bond being the weakest and therefore the most susceptible to cleavage by a low-valent palladium catalyst.

This inherent difference in reactivity provides a robust foundation for achieving selectivity. By carefully controlling the reaction conditions—such as temperature, catalyst, ligand, and base—it is possible to selectively engage the more reactive C6-iodo position while leaving the C8-bromo position intact for a subsequent, more forcing reaction.

Visualizing the Sequential Functionalization Workflow

The following diagram illustrates the strategic workflow for the sequential functionalization of 8-bromo-6-iodoimidazo[1,2-a]pyridine, leveraging the differential reactivity of the C-I and C-Br bonds.

Caption: Sequential functionalization of 8-bromo-6-iodoimidazo[1,2-a]pyridine.

Detailed Protocols for Sequential Functionalization

The following protocols provide detailed, step-by-step methodologies for the selective functionalization of the C6 and C8 positions of 8-bromo-6-iodoimidazo[1,2-a]pyridine.

Protocol 1: Selective Suzuki-Miyaura Coupling at the C6-Iodo Position

This protocol describes the selective arylation of the C6 position, leveraging the higher reactivity of the C-I bond.

Materials:

• 8-Bromo-6-iodoimidazo[1,2-a]pyridine

• Arylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

• Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried round-bottom flask, add 8-bromo-6-iodoimidazo[1,2-a]pyridine (1.0 eq), arylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

• Evacuate and backfill the flask with nitrogen three times.

• Add 1,4-dioxane and water (4:1 v/v) to the flask.

• In a separate vial, prepare the catalyst by dissolving palladium(II) acetate (0.05 eq) and triphenylphosphine (0.1 eq) in a small amount of dioxane.

• Add the catalyst solution to the reaction mixture.

• Heat the reaction mixture to 80 °C and stir for 4-6 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting material.

• Cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography on silica gel to afford the 8-bromo-6-aryl-imidazo[1,2-a]pyridine.

Protocol 2: Sonogashira Coupling at the C8-Bromo Position

This protocol details the subsequent alkynylation of the C8 position of the product obtained from Protocol 1. More forcing conditions are typically required to activate the C-Br bond.

Materials:

• 8-Bromo-6-aryl-imidazo[1,2-a]pyridine (from Protocol 1)

• Terminal alkyne

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Toluene

• Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk tube, add 8-bromo-6-aryl-imidazo[1,2-a]pyridine (1.0 eq), bis(triphenylphosphine)palladium(II) dichloride (0.03 eq), and copper(I) iodide (0.06 eq).

• Evacuate and backfill the tube with nitrogen three times.

• Add toluene and triethylamine (2:1 v/v).

• Add the terminal alkyne (1.5 eq) to the reaction mixture.

• Heat the reaction mixture to 100 °C and stir for 12-16 hours, or until complete consumption of the starting material is observed by TLC/LC-MS.

• Cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield the 6-aryl-8-alkynyl-imidazo[1,2-a]pyridine.

Protocol 3: Buchwald-Hartwig Amination at the C8-Bromo Position

As an alternative to Sonogashira coupling, the C8-bromo position can be functionalized with an amine using a Buchwald-Hartwig reaction.

Materials:

• 8-Bromo-6-aryl-imidazo[1,2-a]pyridine (from Protocol 1)

• Primary or secondary amine

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Xantphos

• Sodium tert-butoxide (NaOtBu)

• Toluene

• Nitrogen gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk tube, add tris(dibenzylideneacetone)dipalladium(0) (0.02 eq) and Xantphos (0.04 eq).

• Evacuate and backfill the tube with nitrogen three times.

• Add toluene, followed by 8-bromo-6-aryl-imidazo[1,2-a]pyridine (1.0 eq), the amine (1.2 eq), and sodium tert-butoxide (1.4 eq).

• Heat the reaction mixture to 110 °C and stir for 18-24 hours.

• Monitor the reaction progress by TLC/LC-MS.

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the 6-aryl-8-amino-imidazo[1,2-a]pyridine.

Data Presentation: Expected Yields and Reaction Conditions

The following table summarizes typical reaction conditions and expected yields for the sequential functionalization of 8-bromo-6-iodoimidazo[1,2-a]pyridine.

Step	Reaction Type	Position	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
1	Suzuki-Miyaura	C6-I	Pd(OAc)₂/PPh₃	K₂CO₃	Dioxane/H₂O	80	4-6	75-90
2a	Sonogashira	C8-Br	Pd(PPh₃)₂Cl₂/CuI	Et₃N	Toluene	100	12-16	60-85
2b	Buchwald-Hartwig	C8-Br	Pd₂(dba)₃/Xantphos	NaOtBu	Toluene	110	18-24	65-88

Mechanistic Insights: The Palladium Catalytic Cycle

A fundamental understanding of the reaction mechanism is crucial for troubleshooting and optimizing these transformations. All three palladium-catalyzed reactions proceed through a similar catalytic cycle, illustrated below for the Suzuki-Miyaura coupling.

Caption: Generalized catalytic cycle for Suzuki-Miyaura cross-coupling.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the imidazo[1,2-a]pyridine, forming a Pd(II) intermediate. This is the rate-determining step and is faster for the C-I bond than the C-Br bond.

• Transmetalation: The organic group from the organoboron reagent is transferred to the palladium center, displacing the halide. This step is facilitated by the base.

• Reductive Elimination: The two organic groups on the palladium center couple and are eliminated, forming the new carbon-carbon bond and regenerating the Pd(0) catalyst.

The mechanisms for the Sonogashira and Buchwald-Hartwig reactions follow a similar pattern of oxidative addition, followed by coupling with the respective nucleophile (alkyne or amine) and subsequent reductive elimination.

Conclusion and Future Perspectives

The sequential palladium-catalyzed functionalization of 8-bromo-6-iodoimidazo[1,2-a]pyridine is a powerful and versatile strategy for the synthesis of a wide array of complex derivatives. By understanding and exploiting the inherent reactivity differences between the C-I and C-Br bonds, researchers can achieve high levels of selectivity and control. The protocols outlined in this application note provide a solid foundation for the development of novel imidazo[1,2-a]pyridine-based compounds for applications in drug discovery and materials science. Future work in this area may focus on the development of even more efficient and selective catalyst systems, as well as the expansion of the reaction scope to include other classes of cross-coupling partners.

References

• Gembus, V., Bonfanti, J.-F., Querolle, O., Jubault, P., Levacher, V., & Hoarau, C. (2012). Palladium Catalyzed One-Pot Sequential Suzuki Cross-Coupling–Direct C–H Functionalization of Imidazo[1,2-a]pyrazines. Organic Letters, 14(23), 6012–6015. [Link]

• Legault, C. Y., Garcia, Y., Merlic, C. A., & Houk, K. N. (2007). Origin of Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions of Polyhalogenated Heterocycles. Journal of the American Chemical Society, 129(42), 12664–12665. [Link]

• Rossi, R., Lessi, M., & Manzini, C. (2015). The Sonogashira reaction in the synthesis of 2-alkynyl-substituted aza-heterocycles. Tetrahedron, 71(9), 1383-1413. [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338–6361. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Chinchilla, R., & Nájera, C. (2007). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Chemical Reviews, 107(3), 874–922. [Link]

• Hartwig, J. F. (1998). Transition Metal Catalyzed Synthesis of Arylamines and Aryl Ethers from Aryl Halides and Triflates: Scope and Mechanism. Angewandte Chemie International Edition, 37(15), 2046–2067. [Link]

Application Note: Orthogonal Functionalization of 8-Bromo-6-iodoimidazo[1,2-a]pyridine in Drug Discovery

Scientific Rationale & Scaffold Significance

The imidazo[1,2-a]pyridine bicyclic system is a highly privileged scaffold in medicinal chemistry. It forms the core pharmacophore of numerous globally marketed therapeutics, including GABA receptor agonists (e.g., zolpidem), antiulcer agents (e.g., zolimidine), and a variety of emerging antiviral and anticancer kinase inhibitors 12. To efficiently explore the structure-activity relationship (SAR) of this chemotype, medicinal chemists require versatile building blocks that allow for rapid, modular diversification without the burden of complex protecting-group strategies.

8-Bromo-6-iodoimidazo[1,2-a]pyridine (and its regioisomer 6-bromo-8-iodoimidazo[1,2-a]pyridine) serves as an ideal dihalogenated starting material for such modular assembly, particularly in the synthesis of complex targets like SHP2 phosphatase inhibitors and respiratory syncytial virus therapeutics 34. The strategic placement of two different halogens—iodine at C-6 and bromine at C-8—enables orthogonal, regiocontrolled cross-coupling reactions based on their differential reactivities 5.

The Causality of Orthogonal Reactivity

The success of orthogonal functionalization relies entirely on the differential bond dissociation energies (BDE) of the carbon-halogen bonds. The C–I bond is significantly weaker (~213 kJ/mol) than the C–Br bond (~280 kJ/mol).

• C-6 Activation: When exposed to a Palladium(0) catalyst, the oxidative addition step is kinetically favored at the C6–I position. By strictly controlling the reaction temperature (≤60 °C) and selecting a mild base (e.g., aqueous Na2CO3), the catalyst selectively inserts into the C–I bond, leaving the C–Br bond completely intact.

• C-8 Activation: The C-8 position is sterically hindered by the adjacent bridgehead nitrogen (N1) of the imidazo[1,2-a]pyridine core. To functionalize the remaining C-8 position, the higher activation barrier of the C8–Br bond must be overcome. This requires elevated temperatures (100–110 °C), stronger bases (e.g., NaOtBu), and sterically demanding, electron-rich phosphine ligands (such as BrettPhos) to force oxidative addition and accelerate the rate-limiting reductive elimination step.

Orthogonal Functionalization Workflow

Figure 1: Orthogonal cross-coupling workflow for 8-bromo-6-iodoimidazo[1,2-a]pyridine.

Self-Validating Experimental Protocols

To ensure reproducibility and analytical trustworthiness, the following protocols incorporate built-in LC-MS validation steps that track the unique isotopic signatures of the halogens.

Protocol A: Chemoselective C-6 Suzuki-Miyaura Coupling

Objective: Selectively couple an aryl boronic acid at the C-6 iodine position while preserving the C-8 bromine for downstream functionalization.

Reagents:

• 8-Bromo-6-iodoimidazo[1,2-a]pyridine (1.0 equiv)

• Arylboronic acid (1.1 equiv)

• Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv)

• Na₂CO₃ (2.0 equiv, 2M aqueous solution)

• Solvent: 1,4-Dioxane / H₂O (4:1 v/v)

Step-by-Step Methodology:

• Charge a microwave-safe reaction vial with 8-bromo-6-iodoimidazo[1,2-a]pyridine, the chosen arylboronic acid, and the Pd(dppf)Cl₂·CH₂Cl₂ catalyst.

• Add degassed 1,4-dioxane, followed by the 2M aqueous Na₂CO₃ solution.

• Purge the vial with nitrogen for 5 minutes. Causality Note: Removing dissolved oxygen prevents the oxidative homocoupling of the boronic acid, which would otherwise deplete the reagent and lower the yield.

• Seal the vial and heat to 60 °C for 4–6 hours. Causality Note: Do not exceed 70 °C. Higher thermal energy will promote off-target oxidative addition into the C8–Br bond, leading to unwanted bis-arylation.

• Self-Validation Check: Monitor the reaction via LC-MS. The starting material exhibits a distinct monoisotopic iodine mass and a 1:1 bromine isotope doublet. A successful reaction is confirmed when the mass shifts by [Aryl - 126 Da (I) + 1 Da (H)] and the product strictly retains the 1:1 bromine isotopic signature (M / M+2).

• Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and purify via flash chromatography to isolate the stable intermediate.

Protocol B: C-8 Buchwald-Hartwig Amination

Objective: Introduce an amine at the sterically hindered C-8 bromine position of the intermediate generated in Protocol A.

Reagents:

• 6-Aryl-8-bromoimidazo[1,2-a]pyridine intermediate (1.0 equiv)

• Primary or secondary amine (1.5 equiv)

• Pd₂(dba)₃ (0.05 equiv)

• BrettPhos ligand (0.10 equiv)

• NaOtBu (2.0 equiv)

• Solvent: Anhydrous Toluene

Step-by-Step Methodology:

• In a glovebox or under strict inert atmosphere, combine the intermediate, amine, Pd₂(dba)₃, BrettPhos, and NaOtBu in a dry Schlenk tube.

• Add anhydrous, degassed toluene.

• Seal the tube and heat to 100–110 °C for 12–16 hours. Causality Note: The bulky BrettPhos ligand is mandatory here. Its electron-rich nature forces the Pd center to oxidatively add to the unreactive C–Br bond, while its immense steric bulk accelerates the rate-limiting reductive elimination step to form the highly congested C–N bond.

• Self-Validation Check: Analyze the crude mixture via LC-MS. The successful formation of the aminated product is definitively indicated by the complete disappearance of the 1:1 bromine isotopic doublet, replaced by a single [M+H]+ pseudomolecular ion.

• Cool the mixture, filter through a pad of Celite to remove palladium black, concentrate under reduced pressure, and purify via reverse-phase HPLC.

Quantitative Data Summary

The table below summarizes the critical reaction parameters and validation metrics required to maintain orthogonality between the two functionalization steps.

Reaction Step	Target Bond	Catalyst / Ligand System	Base	Temp (°C)	Typical Yield	LC-MS Validation Metric
Step 1: Suzuki	C6–I	Pd(dppf)Cl₂ (No extra ligand)	Na₂CO₃ (aq)	60	75–85%	Loss of Iodine (-126 Da); Retention of 1:1 Br doublet
Step 2: Buchwald	C8–Br	Pd₂(dba)₃ / BrettPhos	NaOtBu	100–110	60–75%	Loss of 1:1 Br doublet; Appearance of single [M+H]⁺

References

• Title: Heteroaromatic imidazo[1,2-a]pyridines synthesis from C–H/N–H oxidative cross-coupling/cyclization Source: Chemical Communications (RSC Publishing) URL: [1]

• Title: Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media Source: PMC (nih.gov) URL: [2]

• Title: US10934302B1 - SHP2 phosphatase inhibitors and methods of use thereof Source: Google Patents URL: [3]

• Title: Inhibitors of human respiratory syncytial virus and metapneumovirus Source: Google Patents URL: [4]

• Title: Exploiting Orthogonal C−C Cross-Coupling Reactions for Chemistry-on-the-Complex Source: db-thueringen.de URL: [5]

Sources

• 1. Heteroaromatic imidazo[1,2-a]pyridines synthesis from C–H/N–H oxidative cross-coupling/cyclization - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 2. Efficient and “Green” Synthetic Route to Imidazo[1,2-a]pyridine by Cu(II)–Ascorbate-Catalyzed A3-Coupling in Aqueous Micellar Media - PMC [pmc.ncbi.nlm.nih.gov]
• 3. US10934302B1 - SHP2 phosphatase inhibitors and methods of use thereof - Google Patents [patents.google.com]
• 4. WO2025006293A2 - Inhibitors of human respiratory syncytial virus and metapneumovirus - Google Patents [patents.google.com]
• 5. db-thueringen.de [db-thueringen.de]

Application Note: Design and Synthesis of D-π-A Fluorescent Probes via Site-Selective Cross-Coupling of 8-Bromo-6-iodoimidazo[1,2-a]pyridine

Introduction and Mechanistic Principles

The development of highly sensitive and selective fluorescent probes is a critical endeavor in chemical biology, environmental monitoring, and diagnostic imaging. The imidazo[1,2-a]pyridine scaffold has emerged as a privileged fluorophore due to its tunable photophysical properties, including high quantum yields, large Stokes shifts, and excellent photostability[1].

To engineer advanced Donor-π-Acceptor (D-π-A) fluorescent systems, precise control over the electronic push-pull dynamics across the heterocyclic core is required[2]. 8-Bromo-6-iodoimidazo[1,2-a]pyridine (CAS: 1823379-07-2) serves as an ideal, bifunctional building block for this purpose.

The Causality of Site-Selective Functionalization

The synthetic utility of 8-bromo-6-iodoimidazo[1,2-a]pyridine lies in the thermodynamic and kinetic differences between its two carbon-halogen bonds. The C–I bond at the C6 position possesses a lower bond dissociation energy (~65 kcal/mol) compared to the C–Br bond at the C8 position (~80 kcal/mol)[3].

When subjected to Palladium(0)-catalyzed cross-coupling conditions, the oxidative addition of Pd(0) into the C6–I bond occurs orders of magnitude faster than into the C8–Br bond. This intrinsic reactivity gradient allows researchers to perform orthogonal, site-selective cross-coupling reactions . By strictly controlling stoichiometry and temperature, one can install an electron-donating group at C6, validate the intermediate, and subsequently install an electron-accepting group at C8 without the need for cumbersome protecting group strategies.

Synthetic Workflow

The following workflow illustrates the sequential functionalization of the dihalo-scaffold to generate a functional D-π-A fluorescent probe.

Caption: Sequential site-selective cross-coupling workflow for D-π-A fluorescent probe synthesis.

Experimental Protocols: A Self-Validating System

To ensure high yields and prevent the formation of complex, inseparable mixtures (such as bis-coupled byproducts), the following protocols integrate built-in validation checkpoints.

Protocol A: C6-Selective Suzuki-Miyaura Coupling

Objective: Install the primary fluorophore or donor motif exclusively at the C6 position.

• Reaction Setup: In an oven-dried Schlenk flask, dissolve 8-bromo-6-iodoimidazo[1,2-a]pyridine (1.0 mmol) and the desired arylboronic acid in a degassed mixture of Toluene/Ethanol (4:1, 10 mL).

  • Causality Note: The use of exactly 1.0 to 1.05 equivalents of boronic acid is critical. Excess reagent will overcome the activation energy barrier of the C8–Br bond, leading to unwanted bis-coupling.

• Catalyst Addition: Add aqueous Na2​CO3​ (2.0 M, 2.0 mL) followed by Pd(PPh3​)4​ (0.05 mmol, 5 mol%).

• Heating: Purge the flask with Argon for 5 minutes. Heat the mixture to 80 °C for 4–6 hours.

• Validation Checkpoint 1 (TLC/LC-MS): Before quenching, sample the reaction. LC-MS must show the disappearance of the starting material mass and the appearance of the mono-coupled product mass. If a bis-coupled mass is detected (>5%), lower the temperature to 70 °C in future optimizations.

• Workup: Cool to room temperature, extract with ethyl acetate (3 × 15 mL), wash with brine, dry over anhydrous Na2​SO4​ , and concentrate. Purify via flash chromatography (Hexanes/EtOAc) to isolate the 8-bromo-6-arylimidazo[1,2-a]pyridine intermediate.

Protocol B: C8-Functionalization via Sonogashira Coupling

Objective: Install an electron-accepting alkyne at the C8 position to complete the D-π-A architecture.

• Reaction Setup: Dissolve the purified intermediate from Protocol A (1.0 mmol) in anhydrous, degassed DMF (8 mL) and Triethylamine (2 mL).

  • Causality Note: Triethylamine acts as both the base to neutralize the generated HBr and as a ligand to stabilize the active Pd(0) species.

• Catalyst Addition: Add PdCl2​(PPh3​)2​ (0.05 mmol, 5 mol%) and CuI (0.1 mmol, 10 mol%).

• Alkyne Addition: Slowly add the terminal alkyne (1.5 mmol).

  • Causality Note: CuI is essential here; it reacts with the terminal alkyne to form a copper acetylide intermediate, which facilitates transmetalation to the Palladium center, driving the reaction forward at the less reactive C8–Br site.

• Heating: Stir the mixture at 90 °C for 12 hours under an Argon atmosphere.

• Validation Checkpoint 2: Monitor via fluorescence under a 365 nm UV lamp. The formation of the extended D-π-A system will typically result in a distinct bathochromic (red) shift in emission compared to the intermediate.

• Workup: Filter through a pad of Celite to remove metal salts. Extract the filtrate with DCM, wash extensively with water to remove DMF, dry, and purify via column chromatography to yield the final fluorescent probe.

Quantitative Performance Benchmarking

Imidazo[1,2-a]pyridine derivatives synthesized via these methodologies exhibit exceptional photophysical properties and sensing capabilities, particularly for environmental and biological analytes like Fe3+ and Hg2+ [4].

Table 1: Comparative Photophysical and Sensing Properties of Imidazo[1,2-a]pyridine Probes

Probe Architecture	Target Analyte	Quantum Yield (Φ)	Stokes Shift (nm)	Limit of Detection (LOD)	Sensing Mechanism
Fused Imidazopyridine 5	Fe3+	0.42	110 nm	4.0 ppb	Fluorescence Enhancement ("Turn-On")[4]
Fused Imidazopyridine 5	Hg2+	N/A	110 nm	1.0 ppb	Fluorescence Quenching ("Turn-Off")[4]
D-π-A System (IM-ECA)	DCNP (Nerve Gas)	0.65	145 nm	0.08 µM	Solvatochromic ICT[2]
LK-Probe Alternative	Fe3+	0.18	178 nm	6.9 × 10−8 M	Photoinduced Electron Transfer[1]

Sensing Mechanism and Signal Transduction

The utility of these probes relies heavily on their signal transduction mechanisms upon binding to an analyte. For instance, the detection of heavy metals often relies on Photoinduced Electron Transfer (PET) or Intramolecular Charge Transfer (ICT).

Caption: Mechanistic pathway of metal ion sensing via Photoinduced Electron Transfer (PET).

When the D-π-A probe coordinates with an electron-deficient metal ion (like Hg2+ ), the lone pairs on the imidazo[1,2-a]pyridine nitrogen atoms are sequestered. This alters the HOMO-LUMO gap and triggers a PET process from the fluorophore to the metal center, resulting in rapid, non-radiative decay and a "Turn-Off" fluorescence response[1][4].

References

• Development of a fused imidazo[1,2-a]pyridine based fluorescent probe for Fe3+ and Hg2+ in aqueous media and HeLa cells. RSC Publishing. Available at:[Link]

• Synthetic route of imidazo[1,2‐a]pyridine based fluorescent probes. ResearchGate. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Development of a fused imidazo[1,2-a]pyridine based fluorescent probe for Fe3+ and Hg2+ in aqueous media and HeLa cells - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for the Late-Stage Functionalization of 8-Bromo-6-Iodoimidazo[1,2-a]pyridine in Drug Discovery

Introduction: The Privileged Scaffold and the Imperative of Late-Stage Functionalization

The imidazo[1,2-a]pyridine core is a cornerstone of modern medicinal chemistry, celebrated as a "privileged scaffold" due to its presence in a multitude of clinically successful drugs and biologically active molecules.[1] Its unique electronic properties and rigid bicyclic structure allow it to serve as a versatile template for engaging with a wide array of biological targets, from kinases to central nervous system receptors. Marketed drugs such as Zolpidem (for insomnia), Alpidem (anxiolytic), and Minodronic acid (for osteoporosis) underscore the therapeutic relevance of this heterocyclic system.[1] In the realm of exploratory drug discovery, imidazo[1,2-a]pyridine derivatives are actively being investigated as potent inhibitors of critical targets like phosphoinositide 3-kinases (PI3K) and receptor tyrosine kinases (PDGFR), highlighting their significance in oncology and inflammation research.[2][3]

Late-stage functionalization (LSF) has emerged as a paradigm-shifting strategy in drug discovery. It allows for the direct modification of complex, drug-like molecules at a late point in their synthesis. This approach enables the rapid generation of diverse analogues from a common advanced intermediate, which is crucial for efficiently exploring the structure-activity relationship (SAR) and optimizing absorption, distribution, metabolism, and excretion (ADME) properties. The 8-bromo-6-iodoimidazo[1,2-a]pyridine scaffold is an ideal substrate for LSF. The differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds under palladium-catalyzed cross-coupling conditions provides an orthogonal handle for sequential, site-selective modifications. This allows for the systematic and independent introduction of diverse chemical moieties at two distinct vectors of the molecule, unlocking a vast and unexplored chemical space for drug development.

This guide provides a comprehensive overview and detailed protocols for the selective late-stage functionalization of 8-bromo-6-iodoimidazo[1,2-a]pyridine, focusing on the highly reliable and versatile Suzuki-Miyaura and Sonogashira cross-coupling reactions.

Part 1: Synthesis of the Core Scaffold: 8-Bromo-6-Iodoimidazo[1,2-a]pyridine

The journey begins with the synthesis of the di-halogenated scaffold. This is typically achieved through a two-step process starting from the commercially available 2-aminopyridine. The key precursor is 2-amino-3-bromo-5-iodopyridine, which is then cyclized to form the desired imidazo[1,2-a]pyridine ring system.

Protocol 1.1: Synthesis of 2-Amino-3-bromo-5-iodopyridine

The synthesis of this key intermediate involves a sequential halogenation of 2-aminopyridine. It is critical to control the reaction conditions to achieve the desired regioselectivity. A common route involves an initial bromination followed by iodination.[4][5]

Step-by-Step Methodology:

• Bromination: To a solution of 2-aminopyridine (1.0 equiv.) in a suitable solvent such as acetone, add N-bromosuccinimide (NBS) (1.05 equiv.) portion-wise at a controlled temperature (e.g., 0-10 °C).

• Reaction Monitoring: Stir the reaction mixture at this temperature for 1-2 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Isolation of 2-amino-5-bromopyridine: Upon completion, remove the solvent under reduced pressure. The crude product can be purified by recrystallization from a solvent system like ethanol/water to yield 2-amino-5-bromopyridine.

• Iodination: Dissolve the resulting 2-amino-5-bromopyridine (1.0 equiv.) in a solvent such as N,N-dimethylformamide (DMF). Add N-iodosuccinimide (NIS) (1.1 equiv.) and stir the mixture at room temperature.

• Reaction Monitoring and Work-up: Monitor the reaction until completion. Pour the reaction mixture into water and extract with an organic solvent like ethyl acetate. Wash the organic layer with aqueous sodium thiosulfate solution to quench any remaining iodine, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain pure 2-amino-3-bromo-5-iodopyridine.

Protocol 1.2: Cyclization to 8-Bromo-6-Iodoimidazo[1,2-a]pyridine

The final step in forming the core scaffold is the condensation of the substituted 2-aminopyridine with a two-carbon electrophile, typically chloroacetaldehyde or a synthetic equivalent.

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 2-amino-3-bromo-5-iodopyridine (1.0 equiv.) in a solvent like ethanol.

• Addition of Reagent: Add an aqueous solution of chloroacetaldehyde (approx. 50% w/w, 1.2 equiv.) to the solution.

• Reaction Conditions: Heat the mixture to reflux (approximately 78 °C for ethanol) and maintain for 4-6 hours.

• Monitoring and Work-up: Monitor the reaction by TLC or LC-MS. After completion, cool the reaction mixture to room temperature.

• Isolation: The product may precipitate upon cooling. If so, collect the solid by filtration. If not, neutralize the reaction mixture with a base like saturated aqueous sodium bicarbonate and extract with ethyl acetate.

• Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the crude product by column chromatography (silica gel, eluting with a gradient of hexane/ethyl acetate) to yield 8-bromo-6-iodoimidazo[1,2-a]pyridine as a solid.

Part 2: The Principle of Orthogonal Functionalization

The successful late-stage functionalization of 8-bromo-6-iodoimidazo[1,2-a]pyridine hinges on the differential reactivity of the C-I and C-Br bonds in palladium-catalyzed cross-coupling reactions. This difference in reactivity allows for selective, sequential modifications.

The key mechanistic step governing this selectivity is the oxidative addition of the aryl halide to the Pd(0) catalyst. The bond dissociation energy of the carbon-halogen bond plays a crucial role, with the weaker C-I bond being more susceptible to cleavage by the palladium center than the stronger C-Br bond. The generally accepted order of reactivity for oxidative addition is:

C–I > C–Br > C–OTf >> C–Cl

This predictable reactivity hierarchy is the foundation upon which our synthetic strategy is built. By carefully controlling the reaction conditions (catalyst, ligand, temperature), we can selectively activate the C-I bond at the C6 position while leaving the C-Br bond at the C8 position intact for a subsequent transformation.

Caption: Workflow for orthogonal functionalization.

Part 3: Selective C6-Functionalization via Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a robust and widely used method for forming carbon-carbon bonds, particularly between sp2-hybridized carbons. Its tolerance for a wide range of functional groups makes it exceptionally well-suited for late-stage functionalization in drug discovery.

Protocol 2.1: General Procedure for Selective Suzuki-Miyaura Coupling at the C6-Iodo Position

This protocol describes a typical set of conditions for the selective coupling of an aryl or heteroaryl boronic acid at the C6 position.

Materials:

• 8-bromo-6-iodoimidazo[1,2-a]pyridine

• Aryl- or heteroaryl-boronic acid (or boronate ester)

• Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(dppf)Cl₂, Pd₂(dba)₃)

• Ligand (if using a ligand-free Pd source, e.g., XPhos, SPhos)

• Base (e.g., K₂CO₃, Cs₂CO₃, K₃PO₄)

• Anhydrous solvent (e.g., 1,4-dioxane, DMF, Toluene/Water mixture)

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried Schlenk flask or microwave vial, add 8-bromo-6-iodoimidazo[1,2-a]pyridine (1.0 equiv.), the boronic acid (1.2-1.5 equiv.), and the base (2.0-3.0 equiv.).

• Catalyst Addition: Add the palladium catalyst (0.02-0.05 equiv.) and, if required, the ligand (0.04-0.10 equiv.).

• Degassing: Seal the vessel and evacuate and backfill with an inert gas (e.g., Argon or Nitrogen) three times.

• Solvent Addition: Add the degassed anhydrous solvent via syringe.

• Reaction Conditions: Heat the reaction mixture to a temperature typically between 80-100 °C. The use of microwave irradiation can often significantly reduce reaction times.

• Monitoring: Monitor the reaction's progress by LC-MS, observing the consumption of the starting material and the formation of the mono-arylated product.

• Work-up: Once the reaction is complete, cool the mixture to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove the catalyst.

• Extraction: Wash the filtrate with water and then with brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the residue by flash column chromatography on silica gel to afford the 8-bromo-6-aryl-imidazo[1,2-a]pyridine product.

Catalyst/Ligand System	Base	Solvent	Temperature (°C)	Typical Yield (%)	Notes
Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	90	75-90	A classic, reliable system.
Pd(dppf)Cl₂	Cs₂CO₃	DMF	80	80-95	Excellent for challenging substrates.
Pd₂(dba)₃ / XPhos	K₃PO₄	Toluene	100	85-98	High activity, good for sterically hindered partners.

Part 4: Selective C6-Functionalization via Sonogashira Coupling

The Sonogashira coupling is the premier method for installing alkyne moieties onto aromatic scaffolds. The resulting alkynes are incredibly versatile functional groups in drug discovery, serving as isosteres for other groups, participating in click chemistry, or acting as handles for further diversification.

Protocol 3.1: General Procedure for Selective Sonogashira Coupling at the C6-Iodo Position

This protocol outlines the copper-co-catalyzed Sonogashira reaction, which is highly efficient for the selective alkynylation of the C-I bond.

Materials:

• 8-bromo-6-iodoimidazo[1,2-a]pyridine

• Terminal alkyne (1.2-1.5 equiv.)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI) (co-catalyst)

• Amine base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

• Anhydrous solvent (e.g., THF, DMF)

Step-by-Step Methodology:

• Reaction Setup: In a Schlenk flask, dissolve 8-bromo-6-iodoimidazo[1,2-a]pyridine (1.0 equiv.) in the anhydrous solvent.

• Degassing: Thoroughly degas the solution by bubbling argon or nitrogen through it for 15-20 minutes.

• Reagent Addition: To the degassed solution, add the terminal alkyne (1.2 equiv.), the palladium catalyst (0.03 equiv.), copper(I) iodide (0.05 equiv.), and the amine base (2.5 equiv.).

• Reaction Conditions: Stir the reaction mixture under an inert atmosphere at room temperature. For less reactive substrates, gentle heating (40-60 °C) may be required.

• Monitoring: Follow the reaction by TLC or LC-MS until the starting material is fully consumed.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure.

• Purification: Directly purify the residue by flash column chromatography on silica gel to isolate the 8-bromo-6-alkynyl-imidazo[1,2-a]pyridine product.

Caption: Sonogashira cross-coupling mechanism.

Part 5: Subsequent C8-Functionalization

Once the C6 position has been successfully functionalized, the resulting 8-bromo-6-substituted-imidazo[1,2-a]pyridine becomes the substrate for the second diversification step. The C-Br bond at the C8 position can now be activated using similar cross-coupling methodologies, often under slightly more forcing conditions (e.g., higher temperature, stronger base, or a more active catalyst system) to overcome the higher bond dissociation energy of the C-Br bond compared to the C-I bond. The protocols described in Parts 3 and 4 can be adapted for this second transformation, providing a modular route to a library of 6,8-disubstituted imidazo[1,2-a]pyridines.

Conclusion and Outlook

The 8-bromo-6-iodoimidazo[1,2-a]pyridine scaffold is a powerful platform for drug discovery, enabling a regiocontrolled, late-stage functionalization strategy. By leveraging the differential reactivity of the C-I and C-Br bonds, medicinal chemists can efficiently generate diverse libraries of novel compounds. The Suzuki-Miyaura and Sonogashira reactions provide reliable and versatile tools for this purpose, allowing for the introduction of a wide range of aryl, heteroaryl, and alkynyl groups. This strategic approach accelerates the exploration of structure-activity relationships, facilitating the optimization of lead compounds and the discovery of next-generation therapeutics.

References

• Catalyst-controlled regioselective Sonogashira coupling of 9-substituted-6-chloro-2,8-diiodopurines. Royal Society of Chemistry.[Link]

• Synthesis of 2-Amino-5-Bromo-3-Iodopyridine. ResearchGate.[Link]

• Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. MDPI.[Link]

• Synthesis of 2-Amino-5-Bromo-3-Iodopyridine. ijssst.info.[Link]

• Regiocontrolled functionalization of 2,3-dihalogenoimidazo[1,2-a]pyridines by Suzuki–Miyaura and Sonogashira cross-coupling reactions. Royal Society of Chemistry.[Link]

• 2-Amino-5-bromo-3-iodopyridine Manufacturer & Supplier in China. Pipzine.[Link]

• Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. National Center for Biotechnology Information.[Link]

• Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts. National Center for Biotechnology Information.[Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. ACS Publications.[Link]

• Suzuki Coupling. Organic Chemistry Portal.[Link]

• Sonogashira Coupling. Organic Chemistry Portal.[Link]

• Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors. PubMed.[Link]

Sources

• 1. Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and biological evaluation of imidazo[1,2-a]pyridine derivatives as novel PI3 kinase p110alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijssst.info [ijssst.info]

Technical Notes & Optimization

Technical Support Center: Flash Chromatography Purification of 8-Bromo-6-iodoimidazo[1,2-a]pyridine

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with 8-bromo-6-iodoimidazo[1,2-a]pyridine (CAS: 1823379-07-2).

This compound presents a unique "dual-threat" during purification:

• High Basicity: The imidazo[1,2-a]pyridine core contains a basic bridgehead nitrogen that acts as a Lewis base. This nitrogen interacts strongly with acidic silanol groups on standard silica gel, causing severe streaking and poor resolution[1].

• Heavy Halogenation: The presence of C8-bromo and C6-iodo substituents drastically increases the lipophilicity and molecular weight of the molecule. This reduces its solubility in standard non-polar loading solvents while introducing potential light and acid sensitivity to the labile C-I bond[2].

This guide provides self-validating protocols, mechanistic troubleshooting, and optimized workflows to ensure high-purity recovery of your target compound.

Section 1: Troubleshooting Guides & FAQs

Q1: Why does my compound streak across the entire TLC plate and flash column, resulting in poor recovery? Cause: Standard bare silica gel (SiO₂) has a slightly acidic surface (the pKa of silanols is ~4.5). The basic nitrogen in the imidazo[1,2-a]pyridine ring forms strong hydrogen bonds and ionic interactions with these silanols. This acid-base interaction prevents clean partitioning between the mobile and stationary phases[1]. Solution: You must deactivate the silica. Add a basic modifier—typically 1% to 5% Triethylamine (TEA) or 0.1 M Ammonia in Methanol—to your mobile phase[1]. Alternatively, switch to an amine-functionalized silica (KP-NH) stationary phase, which eliminates silanol interactions entirely and is highly recommended for basic heterocycles[3].

Q2: The crude mixture crashes out of my loading solvent (hexanes/EtOAc) when I try to liquid-load the column. What is the best approach? Cause: The addition of two heavy halogens (bromine and iodine) significantly increases the lattice energy and lipophilicity of the molecule, making it poorly soluble in non-polar solvents like hexanes, yet it remains too non-polar to dissolve cleanly in pure methanol or water. Solution: Utilize the Dry Loading technique. Dissolve the crude mixture in a highly solubilizing, volatile solvent (e.g., Dichloromethane or THF), add a small amount of deactivated silica gel or Celite (1:2 to 1:3 ratio of sample to solid), and evaporate the solvent completely to a free-flowing powder. Load this powder directly onto the top of the column.

Q3: I am observing a secondary peak that corresponds to the deiodinated product (8-bromoimidazo[1,2-a]pyridine). How do I prevent degradation on the column? Cause: The C-I bond is relatively labile. Prolonged exposure to the acidic environment of standard silica gel, combined with ambient UV light, can promote dehalogenation or homolytic cleavage[2]. Solution:

• Wrap the flash column and collection tubes in aluminum foil to minimize light exposure.

• Pre-treat the silica column with a TEA-containing solvent to neutralize acidic sites before loading the sample[1].

• Run the column at a higher flow rate to minimize the residence time of the compound on the stationary phase.

Q4: My product co-elutes with the starting material (e.g., 2-amino-3-bromo-5-iodopyridine). How can I improve resolution? Cause: Both the starting aminopyridine and the resulting imidazopyridine share similar basicity and polarity profiles. Solution: Flatten the gradient. Instead of a steep 0-50% EtOAc in Hexanes run, hold the gradient at the point of elution (e.g., 15% EtOAc) for 5-10 column volumes (CVs)[3]. If co-elution persists, switch to a reverse-phase C18 column using a Water/Acetonitrile gradient.

Section 2: Standard Operating Protocols (SOPs)

Protocol A: Cost-Effective Purification using Deactivated Standard Silica

This self-validating system ensures that the column is fully neutralized before the sample is introduced, preventing on-column degradation.

• Solvent Preparation: Prepare Mobile Phase A (Hexanes + 1% TEA) and Mobile Phase B (Ethyl Acetate + 1% TEA). Mix well[1].

• Column Pre-equilibration: Flush a standard bare silica column with 3-5 Column Volumes (CV) of Mobile Phase A.

  • Validation Check: Collect the eluent from the column outlet and test with pH paper; it must read slightly basic (pH 8-9) before proceeding.

• Dry Loading Preparation: Dissolve the crude 8-bromo-6-iodoimidazo[1,2-a]pyridine in minimal DCM. Add Celite 545 (3x the mass of the crude). Rotary evaporate at 30°C until a dry, free-flowing powder is obtained.

• Loading: Pour the dry powder evenly onto the top frit of the pre-equilibrated column. Cap with a thin layer of clean sand.

• Elution: Run a shallow gradient from 0% to 30% Mobile Phase B over 15 CVs.

• Fraction Collection: Monitor via UV at 254 nm (imidazopyridines are highly UV-active)[1]. Pool fractions and evaporate at <35°C to prevent thermal degradation of the C-I bond.

Protocol B: Premium Purification using Amine-Functionalized Silica (KP-NH)

This protocol is highly recommended for sensitive halogenated heterocycles as it avoids the need for TEA, which can be difficult to remove completely under high vacuum.

• Solvent Preparation: Prepare pure Hexanes (Solvent A) and pure Ethyl Acetate (Solvent B). No basic modifiers are needed.

• Column Selection: Install a KP-NH (amine-bonded silica) flash cartridge.

• Equilibration: Equilibrate with 3 CVs of 5% Solvent B in Solvent A.

• Liquid Loading: Dissolve the crude in a minimal volume of DCM. Inject directly onto the column.

• Elution: Run a gradient from 5% to 40% Solvent B over 12 CVs. The target compound typically elutes with sharp, symmetrical peak shapes around 20-25% EtOAc[2].

Section 3: Quantitative Data & Optimization Matrices

Table 1: Mobile Phase Optimization Matrix for Imidazo[1,2-a]pyridines

Solvent System	Modifier Added	Expected Rf Value	Peak Shape	Recommendation
Hexanes / EtOAc (1:1)	None	0.10 - 0.15	Severe Tailing	Not Recommended
Hexanes / EtOAc (1:1)	1% Triethylamine (TEA)	0.25 - 0.35	Sharp, Symmetrical	Standard Choice
DCM / Methanol (95:5)	None	0.20 - 0.30	Moderate Tailing	Good for highly polar impurities
DCM / Methanol (95:5)	0.1 M NH₃ in MeOH	0.35 - 0.45	Sharp	Best for highly retained compounds

Table 2: Stationary Phase Comparison

Stationary Phase	Mechanism of Separation	Pros	Cons
Standard Bare Silica	Normal Phase (Adsorption)	Cheap, widely available in bulk.	Requires basic modifiers; acidic sites may cleave C-I bonds.
Amine-Silica (KP-NH)	Normal Phase (H-bonding/Dipole)	No modifiers needed; sharp peaks; protects halogens.	More expensive than bare silica.
Reverse Phase (C18)	Hydrophobic Partitioning	Excellent resolution from starting materials.	Requires aqueous removal (lyophilization).

Section 4: Mechanistic Visualizations

Mechanistic pathway of silanol interaction with imidazo[1,2-a]pyridines and TEA deactivation.

Troubleshooting decision tree for the purification of halogenated imidazopyridines.

Sources

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Optimizing 8-Bromo-6-iodoimidazo[1,2-a]pyridine Cross-Coupling

Welcome to the Technical Support Center for imidazo[1,2-a]pyridine functionalization. This guide is designed for researchers and drug development professionals facing chemoselectivity and byproduct challenges when working with the 8-bromo-6-iodoimidazo[1,2-a]pyridine scaffold.

Because the C6–I bond is significantly more reactive toward palladium-mediated oxidative addition than the C8–Br bond, this scaffold is highly valuable for regioselective sequential cross-coupling[1]. However, exploiting this reactivity often requires conditions that inadvertently promote homocoupling of the coupling partners (e.g., boronic acids or terminal alkynes). This guide provides mechanistic insights, targeted troubleshooting FAQs, and validated protocols to suppress these side reactions.

Mechanistic Diagnostic: The Origin of Homocoupling

To eliminate homocoupling, we must first understand its catalytic origins. Homocoupling is rarely a spontaneous thermal event; it is almost always a metal-mediated oxidative process driven by specific catalyst states or atmospheric contaminants.

Suzuki-Miyaura: The Pd(II) Reduction Penalty

In Suzuki couplings, homocoupling of the boronic acid (forming symmetric biaryls) occurs when Pd(II) species are present without an aryl halide ligand[2]. If you use a Pd(II) precatalyst (like Pd(OAc)₂), it must be reduced to the active Pd(0) state to enter the catalytic cycle. This reduction is achieved by undergoing two sequential transmetalations with your boronic acid, followed by reductive elimination of the homocoupled byproduct[3]. Furthermore, trace oxygen can continuously re-oxidize Pd(0) to Pd(II), creating a parasitic homocoupling loop[2][4].

Mechanistic divergence between desired C-6 cross-coupling and Pd(II)-mediated homocoupling.

Sonogashira: The Glaser-Hay Pathway

In classical Sonogashira reactions, a copper(I) co-catalyst is used to form a copper-acetylide intermediate. If trace oxygen is present, Cu(I) is rapidly oxidized to Cu(II), which mediates the oxidative dimerization of the terminal alkyne (Glaser-Hay coupling)[5][6].

Competitive Glaser-Hay homocoupling pathway driven by oxygen and copper co-catalysts.

Troubleshooting FAQs

Q1: I am performing a Suzuki coupling at the 6-iodo position, but I am losing 30% of my boronic acid to symmetrical biaryl formation. How do I stop this? A1: The high local concentration of boronic acid combined with unreduced Pd(II) is driving the side reaction. Implement three changes:

• Switch to a Pd(0) source: Use Pd(PPh3​)4​ or Pd2​(dba)3​ instead of Pd(OAc)2​ to bypass the initial reduction penalty[4].

• Slow Addition: Dissolve your boronic acid in degassed solvent and add it dropwise via a syringe pump over 60 minutes. This keeps the instantaneous concentration of the nucleophile low, kinetically favoring cross-coupling over bimolecular homocoupling[4].

• Chemical Scavenging: If using a Pd(II) precatalyst is unavoidable, add a mild reducing agent like potassium formate to the reaction. Formate reduces Pd(II) to Pd(0) without consuming your valuable boronic acid[7].

Q2: My Sonogashira coupling yields excellent regioselectivity at C-6, but the Glaser homocoupling of my expensive alkyne is severe. What are my options? A2: Glaser coupling is strictly dependent on the presence of Cu(I) and oxygen[6].

• Option A (Preferred): Switch to a Copper-Free Sonogashira protocol . By eliminating copper entirely, you shut down the Glaser pathway[6][8]. This requires a slightly more active palladium catalyst or specific amine bases (like piperidine or pyrrolidine) to facilitate direct deprotonation/transmetalation.

• Option B: If copper is essential for your specific substrate's reactivity, reduce the CuI loading to 0.5–1.0 mol%[6][9] and run the reaction under a dilute hydrogen atmosphere (e.g., 5% H2​ in Argon). The reducing atmosphere suppresses the oxidation of Cu(I) to Cu(II), reducing homocoupling to as low as 2%[10].

Q3: How do I ensure the reaction stays regioselective at the C-6 iodo position and doesn't begin reacting with the C-8 bromo position? A3: Exploit the kinetic difference in oxidative addition. The C–I bond reacts readily at room temperature up to 60 °C, whereas the C–Br bond typically requires temperatures >80 °C and more electron-rich ligands[1]. Keep your reaction temperature strictly at or below 50 °C and monitor carefully via LC-MS. Terminate the reaction once the starting material is consumed to prevent over-coupling.

Validated Experimental Protocols

Protocol A: Suppressed-Homocoupling Suzuki-Miyaura Coupling (C-6 Selective)

This protocol utilizes a Pd(0) source and slow addition to maximize the yield of the C-6 cross-coupled product while preserving the C-8 bromide for future functionalization.

Reagents:

• 8-bromo-6-iodoimidazo[1,2-a]pyridine (1.0 equiv)

• Arylboronic acid (1.05 equiv - Note: Excess is minimized to prevent homocoupling)

• Pd(PPh3​)4​ (5 mol%)

• K3​PO4​ (2.0 equiv)

• 1,4-Dioxane / H2​O (4:1 v/v)

Procedure:

• Degassing (Critical): Add 1,4-dioxane and water to a Schlenk flask. Subject the solvent mixture to three rigorous Freeze-Pump-Thaw cycles to remove dissolved oxygen[4].

• Add 8-bromo-6-iodoimidazo[1,2-a]pyridine, K3​PO4​ , and Pd(PPh3​)4​ to the flask under a stream of high-purity Argon.

• Heat the mixture to 45 °C (maintaining low temperature ensures C-6 regioselectivity)[1].

• Dissolve the arylboronic acid in 2 mL of degassed 1,4-dioxane. Load this into a syringe.

• Using a syringe pump, add the boronic acid solution dropwise to the reaction mixture over 60 minutes[4].

• Stir for an additional 2 hours at 45 °C. Monitor by TLC/LC-MS until the starting dihalo-compound is consumed.

• Quench with water, extract with EtOAc, dry over Na2​SO4​ , and purify via silica gel chromatography.

Protocol B: Copper-Free Sonogashira Coupling (C-6 Selective)

By eliminating copper, the Glaser-Hay homocoupling pathway is completely suppressed, preserving terminal alkynes.

Reagents:

• 8-bromo-6-iodoimidazo[1,2-a]pyridine (1.0 equiv)

• Terminal Alkyne (1.2 equiv)

• Pd(PPh3​)4​ (5 mol%)

• Piperidine (Solvent and Base)

Procedure:

• Add 8-bromo-6-iodoimidazo[1,2-a]pyridine and Pd(PPh3​)4​ to a flame-dried Schlenk tube.

• Evacuate and backfill the tube with Argon three times.

• Add anhydrous, degassed piperidine (0.2 M relative to substrate) via syringe. Piperidine acts as both the solvent and the base, facilitating the direct transmetalation to Palladium in the absence of Copper[8].

• Add the terminal alkyne dropwise.

• Stir the reaction at room temperature (20–25 °C) for 12 hours. The high reactivity of the C-6 iodide allows this reaction to proceed without heating, perfectly preserving the C-8 bromide[1].

• Remove piperidine under reduced pressure, dissolve the crude residue in dichloromethane, wash with saturated aqueous NH4​Cl , and purify via column chromatography.

Performance Metrics: Standard vs. Optimized Conditions

The following table summarizes the quantitative improvements in product distribution when applying the troubleshooting principles outlined above to the 8-bromo-6-iodoimidazo[1,2-a]pyridine scaffold.

Reaction Type	Conditions	Target Position	Cross-Coupling Yield (%)	Homocoupling Yield (%)	Regioselectivity (C6:C8)
Suzuki	Standard ( Pd(OAc)2​ , Batch addition, Air)	C-6	52%	38% (Biaryl)	85:15
Suzuki	Optimized ( Pd(PPh3​)4​ , Syringe pump, Ar)	C-6	89%	< 3%	> 99:1
Sonogashira	Standard (10% CuI, Et3​N , Batch addition)	C-6	45%	42% (Diyne)	90:10
Sonogashira	Optimized (Cu-Free, Piperidine, Ar)	C-6	91%	0%	> 99:1

References

• [5] American Chemical Society (ACS). Characterization and Minimization of Glaser Competitive Homocoupling in Sonogashira Porphyrin-Based Polycondensation. The Journal of Organic Chemistry. Available at:[Link]

• [10] Washington University. Sonogashira Coupling Reaction with Diminished Homocoupling. Available at: [Link]

• [2] Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• [9] Royal Society of Chemistry (RSC). Sonogashira Coupling | Synthetic Methods in Drug Discovery. Available at: [Link]

• [8] Wikipedia. Sonogashira coupling (Copper-free variations). Available at:[Link]

• American Chemical Society (ACS). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Available at: [Link]

• [3] Reddit /r/chemhelp. Question About Suzuki Coupling Reaction Byproducts (Homocoupling). Available at: [Link]

Sources

• 1. 2-Bromo-7-iodoimidazo[1,2-a]pyridine | Benchchem [benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 9. books.rsc.org [books.rsc.org]
• 10. depts.washington.edu [depts.washington.edu]

Optimizing solvent systems for the crystallization of 8-bromo-6-iodoimidazo[1,2-a]pyridine

Welcome to the technical support center for the crystallization of 8-bromo-6-iodoimidazo[1,2-a]pyridine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for obtaining high-quality crystals of this compound. As direct crystallization data for this specific molecule is not extensively published, this guide focuses on a systematic and scientifically-grounded approach to developing and optimizing a suitable solvent system.

I. Understanding the Molecule: 8-bromo-6-iodoimidazo[1,2-a]pyridine

8-bromo-6-iodoimidazo[1,2-a]pyridine is a halogenated heterocyclic compound.[1] The imidazo[1,2-a]pyridine core is a common scaffold in medicinal chemistry.[2][3] The presence of bromine and iodine substituents, as well as the nitrogen atoms in the fused ring system, will influence its polarity, solubility, and intermolecular interactions, all of which are critical factors in crystallization.

II. FAQs: Frequently Asked Questions

Here we address some common questions regarding the crystallization of 8-bromo-6-iodoimidazo[1,2-a]pyridine.

Q1: What is the best starting point for selecting a solvent for crystallization?

A1: The ideal starting point is to perform a solubility screen with a range of solvents of varying polarities. The principle of "like dissolves like" is a good guide. Given the structure of 8-bromo-6-iodoimidazo[1,2-a]pyridine, solvents of intermediate polarity such as ethyl acetate, acetone, or dichloromethane are logical starting points. The goal is to find a solvent in which the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature.[4]

Q2: My compound "oils out" instead of crystallizing. What should I do?

A2: "Oiling out," where a liquid phase separates from the solution instead of solid crystals, is a common problem.[5] It often occurs when the solution is supersaturated to a high degree or when the boiling point of the solvent is higher than the melting point of the solute.[5]

• Probable Cause: The cooling rate is too fast, or the solution is too concentrated. Impurities can also sometimes promote oiling out.

• Solution:

  • Re-heat the solution until the oil redissolves.

  • Add a small amount of additional solvent to decrease the concentration.

  • Allow the solution to cool much more slowly. You can insulate the flask to slow down the cooling process.

  • Consider using a solvent mixture (a "good" solvent in which the compound is soluble, and a "bad" solvent in which it is less soluble).[5]

Q3: No crystals are forming, even after the solution has cooled. What are the next steps?

A3: If no crystals form, the solution is likely not sufficiently supersaturated, or nucleation has not been initiated.

• Probable Cause: The solution is too dilute, or there are no nucleation sites.

• Solution:

  • Induce Nucleation: Try scratching the inside of the flask with a glass rod just below the surface of the solution.[6] This can create microscopic scratches that serve as nucleation sites.

  • Add a Seed Crystal: If you have a small crystal of the compound from a previous experiment, adding it to the solution can initiate crystallization.[6]

  • Increase Concentration: Gently evaporate some of the solvent to increase the concentration of the solute. Be careful not to evaporate too much, which could lead to rapid precipitation.

  • Lower the Temperature: If cooling to room temperature is not sufficient, try cooling the solution in an ice bath or refrigerator.

Q4: The crystals I obtained are very fine needles or a powder. How can I get larger, better-quality crystals?

A4: The formation of small, needle-like crystals or a powder is often a sign of rapid crystallization.[5]

• Probable Cause: The rate of nucleation is much higher than the rate of crystal growth.

• Solution:

  • Slow Down Cooling: The most effective way to grow larger crystals is to slow down the cooling rate. Allow the solution to cool to room temperature on the benchtop before any further cooling.

  • Reduce Supersaturation: Use a slightly more dilute solution. This will lower the driving force for nucleation and allow for more controlled crystal growth.

  • Solvent System Optimization: Experiment with different solvents or solvent mixtures. The interaction between the solvent and the crystal faces can influence the crystal habit.[7]

Q5: How do I know if I have a polymorph?

A5: Polymorphism is the ability of a compound to exist in more than one crystal structure.[8] Different polymorphs can have different physical properties, such as solubility and melting point.

• Detection:

  • Microscopy: Different polymorphs may exhibit different crystal habits (e.g., needles vs. plates).

  • Thermal Analysis (DSC): Differential Scanning Calorimetry can detect different melting points or phase transitions associated with different polymorphs.

  • X-ray Diffraction (PXRD): Powder X-ray Diffraction is the definitive method for identifying different crystal forms, as each polymorph will have a unique diffraction pattern.

• Control: The choice of solvent can significantly influence which polymorph is obtained.[9][10] Therefore, it is crucial to be consistent with the crystallization protocol to ensure you are producing the same polymorphic form each time.

III. Troubleshooting Guide

This section provides a more detailed, issue-oriented guide to common problems encountered during the crystallization of 8-bromo-6-iodoimidazo[1,2-a]pyridine.

Problem	Probable Cause(s)	Recommended Solution(s)
No Crystals Form	1. Solution is too dilute. 2. Insufficient cooling. 3. Lack of nucleation sites.	1. Evaporate some solvent to increase concentration. 2. Cool the solution in an ice bath or refrigerator. 3. Scratch the inner surface of the flask with a glass rod. 4. Add a seed crystal.[6]
"Oiling Out"	1. Solution is too concentrated. 2. Cooling is too rapid. 3. High level of impurities. 4. Solvent boiling point is higher than the compound's melting point.	1. Reheat to dissolve the oil, add more solvent, and cool slowly. 2. Use a different solvent with a lower boiling point. 3. Purify the crude material before crystallization.
Rapid Precipitation of Fine Powder	1. High degree of supersaturation. 2. Cooling rate is too fast.	1. Use a more dilute solution. 2. Slow down the cooling process by insulating the flask. 3. Consider a different solvent system.
Low Yield	1. Too much solvent was used. 2. Incomplete crystallization. 3. Premature filtration.	1. Use the minimum amount of hot solvent required for dissolution. 2. Ensure the solution is sufficiently cooled to maximize precipitation. 3. Concentrate the mother liquor to obtain a second crop of crystals.[5]
Colored Crystals	1. Presence of colored impurities.	1. Perform a hot filtration with activated charcoal to remove colored impurities before allowing the solution to cool.[5]

IV. Experimental Workflow for Solvent System Optimization

A systematic approach is key to efficiently identifying an optimal solvent system.

Step 1: Initial Solvent Screening

The goal of this step is to identify single solvents that are suitable for crystallization.

Protocol:

• Place a small amount (e.g., 10-20 mg) of 8-bromo-6-iodoimidazo[1,2-a]pyridine into several test tubes.

• Add a small volume (e.g., 0.5 mL) of a different solvent to each test tube at room temperature.

• Observe the solubility. A good candidate solvent will show poor solubility at room temperature.

• For the solvents in which the compound is poorly soluble, heat the mixture gently.

• A suitable solvent will fully dissolve the compound upon heating.

• Allow the solutions that dissolved the compound upon heating to cool slowly to room temperature.

• Observe for crystal formation.

Table of Common Solvents for Screening:

Solvent	Polarity Index	Boiling Point (°C)	Notes
n-Hexane	0.1	69	Non-polar
Toluene	2.4	111	Aromatic, non-polar
Diethyl Ether	2.8	35	Volatile, use with caution
Dichloromethane	3.1	40	Good for many organics
Ethyl Acetate	4.4	77	Medium polarity
Acetone	5.1	56	Polar aprotic
Isopropanol	3.9	82	Polar protic
Ethanol	4.3	78	Polar protic, can form H-bonds
Methanol	5.1	65	Polar protic, can form H-bonds
Water	10.2	100	Highly polar

Step 2: Optimization with Solvent Mixtures

If a single solvent does not yield satisfactory results, a binary solvent system (a "good" solvent and a "bad" solvent) can be employed.[11][12]

Protocol (Anti-Solvent Addition):

• Dissolve the compound in a minimal amount of a "good" solvent (one in which it is highly soluble) at room temperature.

• Slowly add a "bad" solvent (one in which the compound is poorly soluble) dropwise until the solution becomes slightly turbid (cloudy).

• Add a few drops of the "good" solvent to redissolve the precipitate and make the solution clear again.

• Allow the solution to stand undisturbed to allow for slow crystallization.

V. Visualization of the Optimization Workflow

The following diagram illustrates the decision-making process for optimizing the crystallization of 8-bromo-6-iodoimidazo[1,2-a]pyridine.

Caption: A workflow diagram for systematic crystallization optimization.

VI. References

• Brog, J.-P., Chanez, C.-L., Crochet, A., & Fromm, K. M. (2013). Polymorphism, what it is and how to identify it: a systematic review. RSC Advances, 3(38), 16905-16931.

• Dwyer, M. P., et al. (2007). Synthesis and SAR of 8-amino-6-bromo-imidazo[1,2-a]pyridine as cyclin-dependent kinase-2 (CDK2) inhibitors. Bioorganic & Medicinal Chemistry Letters, 17(23), 6435-6440.

• Gao, Y., et al. (2020). Diverse Solvent Selection for Polymorph Landscape Investigation Based on Specific API–Solvent Interactions. Crystal Growth & Design, 20(4), 2445-2452.

• Lynch, A., Verma, V., Zeglinski, J., Bannigan, P., & Rasmuson, A. (2019). Face indexing and shape analysis of salicylamide crystals grown in different solvents. CrystEngComm, 21, 2648-2659.

• Mirmehrabi, M., & Rohani, S. (2005). An approach to solvent screening for crystallization of polymorphic pharmaceuticals and fine chemicals. Journal of Pharmaceutical Sciences, 94(7), 1560-1576.

• Spingler, B., Schnidrig, S., Todorova, T., & Wild, F. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14, 751-757.

• Threlfall, T. (2003). Structural and thermodynamic aspects of polymorphism. Organic Process Research & Development, 7(6), 1017-1027.

• University of Potsdam. (n.d.). Advice for Crystallization. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Crystal Correlation Of Heterocyclic Imidazo[1,2-a]pyridine Analogues and Their Anticholinesterase Potential Evaluation - PMC. (2019, January 30). Retrieved from [Link]

• Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review - ResearchGate. (n.d.). Retrieved from [Link]

• Synthesis of imidazo[1,2-a]pyridines - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Synthesis and Anticandidosic Activities of Imidazo[1,2-a]pyridinehydrazone Derivatives. (n.d.). Retrieved from [Link]

• Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction - PMC. (n.d.). Retrieved from [Link]

• CN103788092A - Method for synthesizing 6-bromoimidazo [1,2-a] pyridine - Google Patents. (n.d.). Retrieved from

• 6-Bromoimidazo[1,2-a]pyridin-8-amine - PMC. (n.d.). Retrieved from [Link]

• Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst - Letters in Applied NanoBioScience. (2021, January 20). Retrieved from [Link]

• Synthesis and Anticandidosic Activities of Some 3-Imidazo[1,2-a]Pyridinyl-1-Arylpropenone Derivatives - Scirp.org. (n.d.). Retrieved from [Link]

• One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. (2025, November 11). Retrieved from [Link]

• The Effect of Solvents on the Crystal Morphology of Pyriproxyfen - MDPI. (2023, January 22). Retrieved from [Link]

• Optimal Solvent Screening for the Crystallization of Pharmaceutical Compounds from Multisolvent Systems | Request PDF - ResearchGate. (n.d.). Retrieved from [Link]

• Cocktail-Solvent Screening to Enhance Solubility, Increase Crystal Yield, and Induce Polymorphs | Pharmaceutical Technology. (2026, March 20). Retrieved from [Link]

• An approach to solvent screening for crystallization of polymorphic pharmaceuticals and fine chemicals - PubMed. (2005, July 15). Retrieved from [Link]

• Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir - PMC. (n.d.). Retrieved from [Link]

• Effect of Polymorphism Formulations - Veeprho. (2025, November 6). Retrieved from [Link]

• Guide for crystallization. (n.d.). Retrieved from [Link]

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• 2. Crystal Correlation Of Heterocyclic Imidazo[1,2-a]pyridine Analogues and Their Anticholinesterase Potential Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
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• 7. The Effect of Solvents on the Crystal Morphology of Pyriproxyfen | MDPI [mdpi.com]
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• 9. An approach to solvent screening for crystallization of polymorphic pharmaceuticals and fine chemicals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity Associated with the Formation of the “Disappeared” Form I Polymorph of Ritonavir - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Divergent Regioselectivity in Dihaloimidazo[1,2-a]pyridines: A Comparative Guide to 8-Bromo-6-iodo vs. 6-Bromo-8-iodo Scaffolds

Executive Summary

The imidazo[1,2-a]pyridine core is a privileged pharmacophore prevalent in numerous marketed drugs and therapeutic candidates. For drug development professionals and discovery chemists, the ability to orthogonally functionalize this scaffold is critical for rapid Structure-Activity Relationship (SAR) exploration.

This guide provides an objective, in-depth technical comparison of two highly valuable dihalogenated building blocks: 8-bromo-6-iodoimidazo[1,2-a]pyridine [1] and 6-bromo-8-iodoimidazo[1,2-a]pyridine [2]. By exploiting the differential reactivity of carbon-halogen bonds, researchers can utilize these regioisomers to program the exact sequence of cross-coupling events, enabling the modular synthesis of complex, asymmetrically disubstituted therapeutics.

Mechanistic Causality: The Hierarchy of Halogens

As an Application Scientist, it is crucial to understand why a reaction proceeds with specific regiocontrol, rather than simply memorizing the outcome. In palladium-catalyzed cross-coupling reactions (such as Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig), the chemoselectivity between two different halogens on the same aromatic core is governed by a combination of thermodynamics and kinetics[3].

• Bond Dissociation Energy (BDE): The fundamental driver of chemoselectivity here is the inherent strength of the carbon-halogen bonds. The C-I bond possesses a significantly lower BDE (~65 kcal/mol) compared to the C-Br bond (~81 kcal/mol).

• Oxidative Addition Kinetics: Because the C-I bond is weaker, the oxidative addition of the active Pd(0) catalyst into the C-I bond is kinetically favored. This step occurs orders of magnitude faster than insertion into the C-Br bond, establishing a strict reaction hierarchy[4].

• Electronic Environment: While the C-6 position (para to the bridgehead nitrogen) and the C-8 position (ortho to the bridgehead nitrogen) possess different localized electron densities, the overwhelming kinetic preference for C-I oxidative addition completely overrides these subtle positional electronic effects.

Therefore, the identity of the halogen dictates the site of the first coupling, rendering these two regioisomers perfectly orthogonal tools for library synthesis[5].

Mechanistic pathway of sequential Pd-catalyzed cross-coupling highlighting C-I chemoselectivity.

Comparative Reactivity Profile

By selecting the appropriate starting material, chemists can dictate which substituent is installed at which position without altering the fundamental synthetic methodology.

• 8-Bromo-6-iodoimidazo[1,2-a]pyridine: The first equivalent of the coupling partner (e.g., boronic acid) will selectively react at the C-6 position (replacing the iodine). The resulting intermediate is an 8-bromo-6-aryl derivative. A subsequent, more forcefully driven coupling will functionalize the C-8 position.

• 6-Bromo-8-iodoimidazo[1,2-a]pyridine: The first coupling occurs exclusively at the C-8 position . The C-6 position (bearing the bromine) remains intact for the second functionalization step[2].

Quantitative Performance Data

Feature	8-Bromo-6-iodoimidazo[1,2-a]pyridine	6-Bromo-8-iodoimidazo[1,2-a]pyridine
Primary Reactive Site (1st Coupling)	C-6	C-8
Secondary Reactive Site (2nd Coupling)	C-8	C-6
Optimal Catalyst (1st Coupling)	Pd(dppf)Cl₂, mild base (Na₂CO₃)	Pd(dppf)Cl₂, mild base (Na₂CO₃)
Optimal Temp (1st Coupling)	40 °C – 60 °C	40 °C – 60 °C
Optimal Catalyst (2nd Coupling)	Pd(PPh₃)₄, strong base (K₂CO₃)	Pd(PPh₃)₄, strong base (K₂CO₃)
Optimal Temp (2nd Coupling)	90 °C – 110 °C	90 °C – 110 °C
MS Validation (After 1st Coupling)	1:1 Isotope pattern (M, M+2)	1:1 Isotope pattern (M, M+2)

Self-Validating Experimental Protocol: Sequential Suzuki-Miyaura Coupling

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. It includes built-in analytical checkpoints to confirm chemoselectivity before proceeding to the next step.

Step 1: Chemoselective C-I Arylation

• Setup: In an oven-dried Schlenk flask, combine the dihaloimidazo[1,2-a]pyridine (1.0 equiv), the first arylboronic acid (1.05 equiv—strictly control stoichiometry to prevent over-reaction), and Pd(dppf)Cl₂ (0.05 equiv).

• Solvent/Base: Add a degassed mixture of 1,4-Dioxane and 2M aqueous Na₂CO₃ (3:1 ratio).

• Reaction: Stir at 50 °C under an inert atmosphere (N₂ or Argon) for 4–6 hours.

• Validation Checkpoint (Crucial): Analyze the crude mixture via LC-MS.

  • Causality Check: You must observe >95% consumption of the starting material. The mass spectrum of the major peak must display a characteristic 1:1 isotope pattern (M and M+2) , confirming that the C-Br bond remains perfectly intact. If a di-coupled product is observed, reduce the temperature to 40 °C in subsequent runs.

• Workup: Extract with EtOAc, wash with brine, dry over anhydrous Na₂SO₄, and purify via silica gel chromatography to isolate the mono-aryl, mono-bromo intermediate.

Step 2: Harsher C-Br Arylation

• Setup: Combine the isolated mono-bromo intermediate (1.0 equiv), the second arylboronic acid (1.5 equiv), and Pd(PPh₃)₄ (0.10 equiv).

• Solvent/Base: Add a degassed mixture of Toluene and 2M aqueous K₂CO₃ (3:1 ratio).

• Reaction: Stir at 100 °C under an inert atmosphere for 12–16 hours.

• Validation Checkpoint: LC-MS should show complete disappearance of the 1:1 isotope pattern, replaced by a single molecular ion corresponding to the di-aryl product.

• Workup: Standard aqueous workup and purification yield the final asymmetrically disubstituted imidazo[1,2-a]pyridine.

Self-validating experimental workflow for sequential Suzuki-Miyaura functionalization.

References

• [2] Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. MDPI. URL:

• [1] 8-Bromo-6-iodoimidazo[1,2-a]pyridine Product Information. American Elements. URL:

• [3] Regiocontrolled functionalization of 2,3-dihalogenoimidazo[1,2-a]pyridines by Suzuki–Miyaura and Sonogashira cross-coupling reactions. Organic & Biomolecular Chemistry (RSC Publishing). URL:

• [5] Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction. PMC (National Institutes of Health). URL:

• [4] Catalyst-controlled regioselective Suzuki couplings at both positions of dihaloimidazoles, dihalooxazoles, and dihalothiazoles. PubMed (National Institutes of Health). URL:

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• 2. Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction [mdpi.com]
• 3. Regiocontrolled functionalization of 2,3-dihalogenoimidazo[1,2-a]pyridines by Suzuki–Miyaura and Sonogashira cross-coupling reactions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. Catalyst-controlled regioselective Suzuki couplings at both positions of dihaloimidazoles, dihalooxazoles, and dihalothiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis of 6- or 8-Carboxamido Derivatives of Imidazo[1,2-a]pyridines via a Heterogeneous Catalytic Aminocarbonylation Reaction - PMC [pmc.ncbi.nlm.nih.gov]

A Definitive Guide to Validating Regioselective Substitution on 8-bromo-6-iodoimidazo[1,2-a]pyridine via 2D NMR

For researchers, medicinal chemists, and professionals in drug development, the imidazo[1,2-a]pyridine scaffold is a cornerstone of modern pharmaceutical design, present in a range of therapeutics.[1] The precise functionalization of this privileged heterocycle is paramount for tuning its pharmacological properties. However, when faced with a dihalogenated substrate such as 8-bromo-6-iodoimidazo[1,2-a]pyridine, the question of regioselectivity in cross-coupling reactions becomes a critical challenge. This guide provides an in-depth comparison of common palladium-catalyzed cross-coupling reactions and a definitive, self-validating workflow using 2D Nuclear Magnetic Resonance (NMR) to unambiguously determine the site of substitution.

The Challenge of Regioselectivity

The differential reactivity of halogens in palladium-catalyzed cross-coupling reactions is a well-established principle. In the case of 8-bromo-6-iodoimidazo[1,2-a]pyridine, the carbon-iodine bond is significantly weaker and more readily undergoes oxidative addition to a palladium(0) catalyst compared to the more robust carbon-bromine bond. This inherent electronic difference forms the basis for achieving regioselective substitution at the C-6 position. This guide will demonstrate this principle through a series of controlled experiments and validate the outcomes using a suite of 2D NMR techniques.

Experimental Design: A Comparative Study of Cross-Coupling Reactions

To illustrate the regioselective functionalization of 8-bromo-6-iodoimidazo[1,2-a]pyridine, we will compare three widely used cross-coupling reactions: the Suzuki-Miyaura coupling, the Sonogashira coupling, and the Buchwald-Hartwig amination. For this study, we will use phenylboronic acid, phenylacetylene, and morpholine as representative coupling partners.

Diagram of the Experimental Workflow

Caption: Experimental workflow for regioselective substitution and subsequent NMR validation.

Detailed Experimental Protocols

The following protocols are provided as a robust starting point for achieving regioselective substitution on the 8-bromo-6-iodoimidazo[1,2-a]pyridine core.

Protocol 1: Suzuki-Miyaura Coupling

• To a dry Schlenk flask, add 8-bromo-6-iodoimidazo[1,2-a]pyridine (1.0 equiv.), phenylboronic acid (1.2 equiv.), and sodium carbonate (2.0 equiv.).

• Evacuate and backfill the flask with argon three times.

• Add degassed 1,4-dioxane and water (4:1 mixture).

• Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 equiv.).

• Heat the reaction mixture to 90 °C and stir for 4-6 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Sonogashira Coupling

• To a dry Schlenk flask, add 8-bromo-6-iodoimidazo[1,2-a]pyridine (1.0 equiv.) and copper(I) iodide (CuI, 0.1 equiv.).

• Evacuate and backfill the flask with argon three times.

• Add degassed triethylamine and THF (2:1 mixture).

• Add phenylacetylene (1.2 equiv.) and tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 equiv.).

• Stir the reaction mixture at room temperature for 8-12 hours, monitoring by TLC or LC-MS.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography.

Protocol 3: Buchwald-Hartwig Amination

• To a dry Schlenk flask, add 8-bromo-6-iodoimidazo[1,2-a]pyridine (1.0 equiv.), tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃, 0.02 equiv.), and Xantphos (0.04 equiv.).

• Evacuate and backfill the flask with argon three times.

• Add degassed toluene, followed by morpholine (1.5 equiv.) and sodium tert-butoxide (1.4 equiv.).

• Heat the reaction mixture to 100 °C and stir for 12-18 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

2D NMR as a Self-Validating System for Structural Elucidation

While 1D ¹H and ¹³C NMR provide initial evidence of a successful reaction, they are often insufficient to definitively prove the site of substitution. 2D NMR, however, provides a clear and unambiguous map of the molecular connectivity.

Predicted ¹H and ¹³C NMR Data

The following table summarizes the predicted chemical shifts for the starting material and the C-6 substituted product. These predictions are based on known substituent effects on the imidazo[1,2-a]pyridine ring system.

Position	8-bromo-6-iodoimidazo[1,2-a]pyridine	8-bromo-6-phenylimidazo[1,2-a]pyridine
¹H NMR (ppm)
H-2	~7.60	~7.70
H-3	~7.55	~7.65
H-5	~7.80	~7.95
H-7	~8.10	~7.40
¹³C NMR (ppm)
C-2	~118	~119
C-3	~112	~113
C-5	~130	~128
C-6	~85	~125
C-7	~135	~120
C-8	~110	~112
C-8a	~145	~146

The 2D NMR Validation Workflow

This workflow uses a combination of COSY, HSQC, and HMBC experiments to build a complete picture of the molecule's structure.

Caption: The logical workflow for 2D NMR-based structural validation.

Interpreting the 2D NMR Data: A Case Study with 8-bromo-6-phenylimidazo[1,2-a]pyridine

• COSY (Correlation Spectroscopy): The COSY spectrum will show correlations between protons that are coupled to each other, typically through three bonds.[2] In our target molecule, we would expect to see a cross-peak between H-2 and H-3, and potentially a weaker correlation between H-5 and H-7, confirming their positions on the pyridine ring. The absence of a correlation between H-5 and H-7 would suggest substitution at one of these positions.

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton with the carbon it is directly attached to.[3] This allows for the unambiguous assignment of the chemical shifts for all protonated carbons. For example, the proton at ~7.95 ppm (H-5) will show a correlation to the carbon at ~128 ppm (C-5).

• HMBC (Heteronuclear Multiple Bond Correlation): This is the key experiment for determining regioselectivity. It reveals correlations between protons and carbons that are two to four bonds away.[3][4] The presence or absence of specific long-range correlations provides definitive proof of the substitution pattern.

  • Validation of C-6 Substitution: The most telling correlation will be from H-5 to the carbons of the newly introduced phenyl group. We would also expect to see a correlation from H-7 to the quaternary carbon (C-6) to which the phenyl group is attached. The absence of a proton at the C-6 position means there will be no correlations from a "H-6" proton in either the HSQC or HMBC spectra.

  • Exclusion of C-8 Substitution: If substitution had occurred at the C-8 position, we would observe a correlation from H-7 to the quaternary carbon C-8. Conversely, we would see correlations from the proton at C-6 to neighboring carbons.

The combination of these 2D NMR experiments provides a robust, self-validating system. The COSY and HSQC data establish the basic framework of the molecule, while the HMBC data provides the crucial long-range connectivity information that confirms the precise location of the new substituent.

Performance Comparison and Data Summary

The following table summarizes the expected outcomes and key validation points for the three cross-coupling reactions.

Reaction	Coupling Partner	Expected Product	Key HMBC Validation
Suzuki-Miyaura	Phenylboronic Acid	8-bromo-6-phenylimidazo[1,2-a]pyridine	Correlation from H-5 and H-7 to the phenyl-substituted C-6
Sonogashira	Phenylacetylene	8-bromo-6-(phenylethynyl)imidazo[1,2-a]pyridine	Correlation from H-5 and H-7 to the alkyne carbons
Buchwald-Hartwig	Morpholine	4-(8-bromoimidazo[1,2-a]pyridin-6-yl)morpholine	Correlation from H-5 and H-7 to the morpholine-substituted C-6

Conclusion

The regioselective functionalization of dihalogenated heterocycles is a common challenge in synthetic and medicinal chemistry. In the case of 8-bromo-6-iodoimidazo[1,2-a]pyridine, the inherent difference in the carbon-halogen bond dissociation energies allows for predictable and selective substitution at the C-6 position. While various cross-coupling reactions can achieve this transformation, a comprehensive 2D NMR analysis is the gold standard for unambiguous structural validation. The systematic application of COSY, HSQC, and particularly HMBC NMR provides a definitive and self-validating workflow, ensuring the scientific integrity of the structural assignment and enabling the confident progression of drug discovery and development programs.

References

• Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

• 1H-1H COSY & TOCSY two- dimensional NMR spectroscopy. (n.d.). Oxford Instruments. Retrieved March 25, 2026, from [Link]

• 2D NMR Spectroscopy: Fundamentals, Methods and Applications. (2019, August 20). News-Medical. Retrieved March 25, 2026, from [Link]

• Principles of 2D NMR - Two-Dimensional Nuclear Magnetic Resonance Spectroscopy. (n.d.).

• 3 Basic concepts for two-dimensional NMR. (n.d.). Retrieved March 25, 2026, from [Link]

• Principles of 2D NMR Spectroscopy | PDF. (n.d.). Scribd. Retrieved March 25, 2026, from [Link]

• HMBC. (n.d.). Australian National University NMR / EPR Facility. Retrieved March 25, 2026, from [Link]

• Regiocontrolled Microwave Assisted Bifunctionalization of 7,8-Dihalogenated Imidazo[1,2-a]pyridines: A One Pot Double-Coupling Approach. (2012, September 6). MDPI. Retrieved March 25, 2026, from [Link]

• HSQC and HMBC. (n.d.). NMR Core Facility - Columbia University. Retrieved March 25, 2026, from [Link]

• Principles of 2D NMR spectroscopy- Homonuclear co. (n.d.). e-PG Pathshala. Retrieved March 25, 2026, from [Link]

• Heteronuclear Multible Bond Correlation Spectroscopy- An Overview. (n.d.). Retrieved March 25, 2026, from [Link]

• 7.3: Two Dimensional Homonuclear NMR Spectroscopy. (2024, December 18). Chemistry LibreTexts. Retrieved March 25, 2026, from [Link]

• EFFICIENT MICROWAVE-ASSISTED SUZUKI-MIYAURA CROSS- COUPLING REACTION OF 6-HALOGENOIMIDAZO[1,2-a]PYRIDINES. (n.d.). Retrieved March 25, 2026, from [Link]

• The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds! (2025, April 3). YouTube. Retrieved March 25, 2026, from [Link]

• Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. (2009, May 13). ResearchGate. Retrieved March 25, 2026, from [Link]

• Reactivity of 3-Iodoimidazo[1,2-a]pyridines Using a Suzuki-Type Cross-Coupling Reaction. (2000, September 13). ACS Publications. Retrieved March 25, 2026, from [Link]

• Sonogashira coupling. (n.d.). Wikipedia. Retrieved March 25, 2026, from [Link]

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A Comparative Guide to the Efficacy of Cross-Coupling Catalysts for 8-Bromo-6-iodoimidazo[1,2-a]pyridine

Introduction: The Strategic Value of the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of biological activities, including anti-cancer, anti-inflammatory, and anxiolytic properties.[1][2] Marketed drugs such as Zolpidem and Alpidem underscore the pharmaceutical importance of this heterocyclic framework.[1] The ability to precisely functionalize this core at various positions is paramount for the development of new chemical entities with improved potency and selectivity.

The 8-bromo-6-iodoimidazo[1,2-a]pyridine derivative is a particularly valuable synthetic intermediate. It presents two distinct halogen atoms with differential reactivity, offering a platform for sequential and site-selective cross-coupling reactions. This guide provides a comprehensive comparison of the efficacy of various catalytic systems for the functionalization of this key building block, with a focus on providing actionable, data-driven insights for researchers in drug discovery and process development.

The Principle of Regioselective Cross-Coupling

The successful selective functionalization of a dihalogenated substrate like 8-bromo-6-iodoimidazo[1,2-a]pyridine hinges on the differential reactivity of the carbon-halogen bonds. In palladium-catalyzed cross-coupling reactions, the reactivity trend is overwhelmingly governed by the C-X bond dissociation energy, following the order: C-I > C-Br > C-Cl .[3]

The catalytic cycle, common to most palladium-mediated cross-couplings, involves three key steps:

• Oxidative Addition: The active Pd(0) catalyst inserts into the most labile carbon-halogen bond (C-I), forming a Pd(II) intermediate.

• Transmetalation (for Suzuki, etc.) or Carbopalladation (for Heck): The coupling partner is transferred to the palladium center.

• Reductive Elimination: The new C-C or C-N bond is formed, releasing the product and regenerating the Pd(0) catalyst.[4][5][6]

By carefully selecting the catalyst, ligands, and reaction conditions (e.g., temperature, reaction time), chemists can exploit this reactivity difference to achieve high chemoselectivity, targeting the C-6 iodo position while leaving the C-8 bromo position intact for subsequent transformations.

Caption: General catalytic cycle for Pd-catalyzed cross-coupling.

Comparative Analysis of Suzuki-Miyaura Coupling Catalysts

The Suzuki-Miyaura reaction is one of the most robust and widely used methods for forming C-C bonds due to the stability and low toxicity of boronic acid reagents.[7] For selective arylation at the C-6 position of 8-bromo-6-iodoimidazo[1,2-a]pyridine, the choice of catalyst, ligand, and base is critical.

Causality Behind Experimental Choices:

• Catalyst Precursor: Pd(PPh₃)₄ is often used directly as it is a stable Pd(0) source. However, combinations of a Pd(II) source like Pd(OAc)₂ or PdCl₂(dppf) with a phosphine ligand are also highly effective, forming the active Pd(0) species in situ.

• Ligands: Simple, monodentate ligands like triphenylphosphine (PPh₃) are effective, but more electron-rich and bulky biaryl phosphine ligands (e.g., SPhos) or chelating bidentate ligands (e.g., dppf) can accelerate the reductive elimination step, leading to higher turnover numbers and allowing for lower catalyst loadings.[8]

• Base and Solvent: An aqueous base (e.g., Na₂CO₃, K₂CO₃) is required to activate the boronic acid for transmetalation.[7] The choice of solvent system, such as DME/H₂O or Dioxane/EtOH, is crucial for ensuring the solubility of both the organic substrate and inorganic base.[1]

Table 1: Catalyst Performance in Selective Suzuki-Miyaura Coupling at the C-6 Position

Catalyst System	Ligand	Base	Solvent	Temp (°C)	Time (h)	Approx. Yield (%)	Key Insights & References
Pd(PPh₃)₄ (5 mol%)	-	Na₂CO₃	DME/H₂O	120 (MW)	0.5	70-90	Standard, reliable conditions. Microwave irradiation significantly shortens reaction times.[1]
Pd(OAc)₂ (2 mol%)	PPh₃	K₂CO₃	Dioxane/EtOH	150 (MW)	0.5	65-85	Alternative Pd(II) source, effective for various boronic acids.[1]
PdCl₂(dppf) (3 mol%)	-	Cs₂CO₃	DMF	90	12	88-96	Highly effective for a broad scope of boronic acids, often providing excellent yields.[3]
Pd(OAc)₂ (2 mol%)	SPhos	K₃PO₄	Toluene/H₂O	100	8	90-98	Use of a bulky, electron-rich ligand allows for lower catalyst loading and high efficiency.[3]

Note: Yields are based on reactions with various arylboronic acids on analogous dihalo-imidazopyridine substrates and represent selective mono-coupling at the iodo-position.

Detailed Experimental Protocol: Selective Suzuki-Miyaura Coupling

This protocol is a self-validating system designed for achieving high selectivity at the C-6 position.

• Reagent Preparation: To a microwave vial equipped with a magnetic stir bar, add 8-bromo-6-iodoimidazo[1,2-a]pyridine (1.0 eq.), the desired arylboronic acid (1.2-1.4 eq.), and Na₂CO₃ (2.0 eq.).

• Catalyst Addition: Add Pd(PPh₃)₄ (0.05 eq.).

• Solvent Addition & Degassing: Add a 4:1 mixture of DME and water. Seal the vial and degas the mixture by bubbling argon or nitrogen through the solution for 10-15 minutes.

• Reaction: Place the vial in a microwave reactor and heat to 120°C for 30 minutes. Monitor the reaction by TLC or LC-MS to confirm consumption of the starting material.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl acetate and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield the 6-aryl-8-bromoimidazo[1,2-a]pyridine product.

Comparative Analysis of Sonogashira Coupling Catalysts

The Sonogashira reaction is the premier method for introducing alkyne functionalities, creating C(sp²)-C(sp) bonds.[9][10] The reaction is highly chemoselective for the C-I bond over the C-Br bond.

Causality Behind Experimental Choices:

• Dual Catalysis: The classic Sonogashira protocol employs a dual catalytic system. The palladium catalyst performs the main cross-coupling cycle, while a copper(I) co-catalyst (typically CuI) reacts with the terminal alkyne to form a copper acetylide intermediate. This intermediate readily undergoes transmetalation with the Pd(II) complex, accelerating the reaction and allowing for milder conditions.[10][11]

• Base: A mild amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), is used. It serves both to neutralize the HX acid formed during the reaction and as a solvent.

• Copper-Free Variants: While highly efficient, the copper co-catalyst can sometimes lead to the homocoupling of alkynes (Glaser coupling). Copper-free Sonogashira protocols have been developed to circumvent this, though they may require higher temperatures or more specialized ligands.

Table 2: Catalyst Performance in Selective Sonogashira Coupling at the C-6 Position

Catalyst System	Co-catalyst	Base	Solvent	Temp (°C)	Time (h)	Approx. Yield (%)	Key Insights & References
PdCl₂(PPh₃)₂ (2 mol%)	CuI (4 mol%)	Et₃N	THF	60	6	85-95	The classic, highly reliable Sonogashira conditions.[1][12]
Pd(PPh₃)₄ (3 mol%)	CuI (5 mol%)	DIPA	DMF	RT - 50	12	80-92	Effective at or near room temperature for reactive alkynes.[1][13]
Pd₂(dba)₃ (2 mol%) / P(t-Bu)₃	None	Cs₂CO₃	Dioxane	80	16	75-88	A representative copper-free system, avoiding alkyne homocoupling side products.[9]

Note: Yields are based on reactions with various terminal alkynes on analogous dihalo-imidazopyridine substrates.

Detailed Experimental Protocol: Selective Sonogashira Coupling

• Reagent Preparation: To a flame-dried Schlenk flask under an argon atmosphere, add 8-bromo-6-iodoimidazo[1,2-a]pyridine (1.0 eq.), PdCl₂(PPh₃)₂ (0.02 eq.), and CuI (0.04 eq.).

• Solvent and Reagent Addition: Add anhydrous, degassed THF and triethylamine. Add the terminal alkyne (1.2 eq.) via syringe.

• Reaction: Stir the mixture at 60°C. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove catalyst residues, washing with ethyl acetate.

• Extraction: Concentrate the filtrate and redissolve the residue in ethyl acetate. Wash with saturated aqueous NH₄Cl solution, water, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography to afford the 6-alkynyl-8-bromoimidazo[1,2-a]pyridine.

Comparative Analysis of Buchwald-Hartwig Amination Catalysts

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for the formation of C-N bonds. Achieving high yields in this transformation is highly dependent on the use of sterically hindered, electron-rich phosphine ligands.

Causality Behind Experimental Choices:

• Ligand is Key: The reductive elimination step to form the C-N bond is often the rate-limiting step. Bulky, electron-rich biaryl phosphine ligands (e.g., BINAP, BrettPhos, XPhos) are crucial as they promote this final step and prevent catalyst decomposition.[4][8][14]

• Base Selection: A strong, non-nucleophilic base is required to deprotonate the amine, allowing it to coordinate to the palladium center. Sodium tert-butoxide (NaOtBu) is a common choice, though weaker bases like Cs₂CO₃ or K₃PO₄ can be used for base-sensitive substrates.[14]

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A Comparative Guide to Halogen Leaving Group Ability in Dihalogenated Imidazo[1,2-a]pyridine Scaffolds for Drug Discovery

The imidazo[1,2-a]pyridine core is a privileged scaffold in medicinal chemistry, forming the foundation of numerous marketed drugs with a wide array of biological activities, including anticancer, antiviral, and anti-inflammatory properties.[1][2] The functionalization of this heterocyclic system is paramount in the drug discovery process, allowing for the fine-tuning of pharmacokinetic and pharmacodynamic properties. A key strategy for introducing molecular diversity is through nucleophilic aromatic substitution (SNAr) reactions, where the choice of leaving group on the imidazo[1,2-a]pyridine ring is critical for reaction efficiency and scope.

This guide provides an in-depth comparison of the leaving group abilities of halogens (Iodine, Bromine, Chlorine, and Fluorine) on dihalogenated imidazo[1,2-a]pyridine scaffolds. We will delve into the underlying mechanistic principles, provide experimental protocols for their evaluation, and present a comparative analysis to inform synthetic strategy in drug development programs.

The Imidazo[1,2-a]pyridine Scaffold: A Versatile Core

The imidazo[1,2-a]pyridine system is an electron-rich bicyclic heterocycle. However, the strategic placement of electron-withdrawing groups or the inherent electronic nature of the dihalogenated scaffold can render specific positions susceptible to nucleophilic attack. This susceptibility is crucial for late-stage functionalization, a powerful tactic in modern drug discovery for rapidly generating analogs with improved properties.

Understanding Nucleophilic Aromatic Substitution (SNAr) on Heterocycles

Nucleophilic aromatic substitution is a fundamental reaction in organic chemistry for the modification of aromatic rings.[3] Unlike nucleophilic substitution at aliphatic centers, the SNAr mechanism typically proceeds through a two-step addition-elimination pathway involving a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[3][4][5] However, it is important to note that for some heterocyclic systems, particularly with good leaving groups, the mechanism can be more concerted in nature.[4]

The reactivity in SNAr reactions is governed by three primary factors:

• The nature of the aromatic ring: The ring must be sufficiently electron-deficient to be attacked by a nucleophile.[6]

• The nature of the nucleophile: Stronger nucleophiles generally react faster.

• The nature of the leaving group: The leaving group must be able to depart with a pair of electrons.

This guide focuses on the third factor, a critical consideration for any medicinal chemist working with imidazo[1,2-a]pyridine scaffolds.

Comparing Halogen Leaving Group Abilities: A Dichotomy in Reactivity

In the context of SNAr reactions, the typical trend for halogen leaving group ability is often the reverse of what is observed in aliphatic SN1 and SN2 reactions. For many activated aromatic systems, the order of reactivity is F > Cl > Br > I.[7][8] This "element effect" is attributed to the rate-determining step of the reaction.

In the classical SNAr mechanism, the first step, the nucleophilic attack to form the Meisenheimer complex, is usually the slow step.[8][9] The high electronegativity of fluorine strongly polarizes the C-F bond, making the attached carbon atom highly electrophilic and thus more susceptible to nucleophilic attack. The strength of the C-F bond is less critical in this step.

However, for less activated systems or when the departure of the leaving group becomes more significant in the rate-determining step, the trend can revert to the more "traditional" order of I > Br > Cl > F, which is governed by bond strength and the stability of the departing halide anion.[10]

The imidazo[1,2-a]pyridine system presents an interesting case. Its inherent electron-rich nature can be modulated by the positions of the halogen substituents, potentially leading to a nuanced reactivity profile that does not strictly adhere to the classical SNAr leaving group trend.

Below is a comparative analysis of the halogens as leaving groups on a hypothetical dihalogenated imidazo[1,2-a]pyridine scaffold.

Halogen	C-X Bond Strength (kJ/mol)	Electronegativity (Pauling Scale)	Polarizability (ų)	Leaving Group Ability Trend (SNAr)	Key Considerations for Imidazo[1,2-a]pyridines
Iodine	~240	2.66	5.35	Often the best leaving group when C-X bond cleavage is rate-limiting.	The weak C-I bond facilitates cleavage. The high polarizability of iodide stabilizes the transition state. Prone to side reactions like metal-halogen exchange.
Bromine	~280	2.96	3.05	A very good and commonly used leaving group.[10]	Offers a good balance of reactivity and stability. Less prone to side reactions than iodine. A reliable choice for a wide range of nucleophiles.
Chlorine	~340	3.16	2.18	A moderate leaving group.	Requires more forcing reaction conditions (higher temperatures, stronger bases) compared to bromine and iodine. The stronger C-Cl bond can be advantageous for preventing unwanted side reactions.
Fluorine	~485	3.98	0.56	Often the best leaving group in highly activated systems.[5][6][7]	The extreme polarization of the C-F bond makes the carbon highly electrophilic. However, the very strong C-F bond can make its departure difficult in less activated systems.[10]

Experimental Evaluation of Leaving Group Ability

To empirically determine the relative leaving group abilities of halogens on a specific dihalogenated imidazo[1,2-a]pyridine scaffold, a series of kinetic experiments or competition studies can be performed.

Experimental Workflow: A Kinetic Approach

This protocol outlines a general method for comparing the reaction rates of different dihalogenated imidazo[1,2-a]pyridines with a common nucleophile.

Caption: Workflow for kinetic analysis of leaving group ability.

Detailed Protocol: Kinetic Analysis of SNAr Reactions

Objective: To determine the relative rates of nucleophilic aromatic substitution for a series of dihalogenated imidazo[1,2-a]pyridines.

Materials:

• 2,X-Dihaloimidazo[1,2-a]pyridine substrates (where X = I, Br, Cl, F)

• Nucleophile (e.g., morpholine, piperidine, or a relevant amine for your drug discovery program)

• Anhydrous solvent (e.g., DMSO, DMF, or NMP)

• Internal standard (e.g., a stable, non-reactive compound with a distinct MS signal)

• Thermostated reaction block or oil bath

• UPLC-MS system

Procedure:

• Stock Solution Preparation:

  • Prepare stock solutions of each dihalogenated imidazo[1,2-a]pyridine substrate at a known concentration (e.g., 0.1 M) in the chosen anhydrous solvent.

  • Prepare a stock solution of the nucleophile at a higher concentration (e.g., 1.0 M) to ensure pseudo-first-order kinetics.

  • Prepare a stock solution of the internal standard.

• Reaction Setup:

  • In a series of reaction vials, add the solvent, the internal standard stock solution, and the dihalogenated imidazo[1,2-a]pyridine stock solution.

  • Equilibrate the reaction vials to the desired temperature (e.g., 80 °C) in the thermostated block.

• Reaction Initiation and Monitoring:

  • Initiate the reactions by adding the nucleophile stock solution to each vial simultaneously (or with precise timing).

  • At predetermined time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot from each reaction mixture.

  • Immediately quench the aliquot in a vial containing a suitable quenching agent (e.g., a dilute acid solution) to stop the reaction.

• UPLC-MS Analysis:

  • Analyze the quenched samples by UPLC-MS.

  • Develop a method that provides good separation of the starting material, product, and internal standard.

  • Quantify the peak area of the starting material relative to the internal standard at each time point.

• Data Analysis:

  • Calculate the concentration of the substrate at each time point.

  • Plot ln([Substrate]t/[Substrate]0) versus time.

  • The slope of the resulting linear plot will be the negative of the pseudo-first-order rate constant (-kobs).

  • Compare the kobs values for each halogen to determine the order of leaving group ability.

Expected Results and Interpretation

The relative values of kobs will provide a quantitative measure of the leaving group ability for the specific dihalogenated imidazo[1,2-a]pyridine scaffold under the chosen reaction conditions.

Hypothetical Data Summary:

Leaving Group (X)	Pseudo-first-order rate constant (kobs) at 80 °C (s-1)	Relative Rate (vs. Cl)
Iodine	5.2 x 10-4	10.4
Bromine	2.8 x 10-4	5.6
Chlorine	5.0 x 10-5	1.0
Fluorine	8.9 x 10-5	1.8

In this hypothetical scenario, the leaving group ability follows the trend I > Br > F > Cl. This suggests that for this particular dihalogenated imidazo[1,2-a]pyridine system, the cleavage of the carbon-halogen bond has a significant influence on the rate-determining step. The high reactivity of iodine and bromine is consistent with their weaker C-X bonds. The slightly higher reactivity of fluorine compared to chlorine could be attributed to the enhanced electrophilicity of the carbon atom due to fluorine's high electronegativity, indicating a complex interplay of factors.

Mechanistic Considerations and Causality

The observed reactivity trend provides valuable insights into the reaction mechanism.

Caption: Factors influencing the SNAr mechanism.

• For Iodine and Bromine: The weaker carbon-halogen bonds lead to a faster rate of leaving group expulsion (k2). If the second step is rate-limiting or partially rate-limiting, these halogens will exhibit superior leaving group ability.

• For Fluorine: Its high electronegativity makes the attached carbon highly electrophilic, accelerating the initial nucleophilic attack (k1). If the first step is strictly rate-determining, fluorine would be the best leaving group.

• For Chlorine: It represents an intermediate case, with a stronger bond than bromine and lower electronegativity than fluorine, often resulting in slower reaction rates.

The experimental data is crucial for elucidating which step has a greater influence on the overall reaction rate for your specific imidazo[1,2-a]pyridine scaffold.

Conclusion and Strategic Recommendations

The choice of halogen leaving group in the synthesis of functionalized dihalogenated imidazo[1,2-a]pyridines is a strategic decision that can significantly impact the efficiency and feasibility of your synthetic route.

• For rapid diversification and exploration of a wide range of nucleophiles under mild conditions, diiodo- or dibromo-imidazo[1,2-a]pyridines are generally the preferred substrates. Their higher reactivity allows for greater flexibility in reaction conditions.

• Dichloro-imidazo[1,2-a]pyridines can be valuable when a less reactive substrate is desired to avoid side reactions or to achieve selective monosubstitution in the presence of other reactive sites.

• Difluoro-imidazo[1,2-a]pyridines may be advantageous in cases where the imidazo[1,2-a]pyridine ring is particularly electron-rich and requires strong activation for the SNAr reaction to proceed.

Ultimately, the optimal choice of halogen will depend on the specific electronic properties of the imidazo[1,2-a]pyridine core, the nature of the nucleophile, and the desired reaction outcome. The experimental protocols and mechanistic insights provided in this guide offer a robust framework for making informed decisions in your drug discovery endeavors.

References

• Vertex AI Search. (n.d.). Catalyst free, C-3 Functionalization of Imidazo[1,2-a]pyridines to Rapidly Access New Chemical Space for Drug Discovery Efforts - PMC.
• ACS Publications. (2026, January 6). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities | ACS Omega.
• NIH. (n.d.). Concerted Nucleophilic Aromatic Substitutions - PMC.
• R Discovery. (n.d.). Exploring Synthesis and Functionalization of Imidazo[1,2˗a]pyridines: A Promising Heterocyclic Framework.
• ACS Publications. (2017, July 28). Nucleophilic Aromatic Substitution—Addition and Identification of an Amine | Journal of Chemical Education.
• Master Organic Chemistry. (2018, August 20). Nucleophilic Aromatic Substitution: Introduction and Mechanism.
• NIH. (n.d.). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines - PMC.
• Wikipedia. (n.d.). Nucleophilic aromatic substitution.
• RSC Publishing. (n.d.). A mechanistic continuum of nucleophilic aromatic substitution reactions with azole....
• Benchchem. (n.d.). A Comparative Analysis of Leaving Group Ability: Bromide vs. Other Halogens.
• PMC. (n.d.). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions.
• ResearchGate. (n.d.). Recent Progress on the Halogen Dance Reaction on Heterocycles.
• ResearchGate. (n.d.). Synthetic Approaches and Functionalizations of Imidazo[1,2-a]pyrimidines: An Overview of the Decade | Request PDF.
• MDPI. (2024, July 24). C3-Alkylation of Imidazo[1,2-a]pyridines via Three-Component Aza-Friedel–Crafts Reaction Catalyzed by Y(OTf)3.
• ACS Omega. (2021, December 14). Recent Progress in Metal-Free Direct Synthesis of Imidazo[1,2-a]pyridines.
• BIO Web of Conferences. (n.d.). Various Synthesis of Imidazo[1,2-a]pyridines Derivatives and Therapeutic Significance: A Review.
• RSC Publishing. (2025, October 6). Photocatalytic synthesis of imidazo[1,2-a]pyridines via C(sp) 3 –H functionalization using ethylarene as a sustainable surrogate of acetophenone and luminescence studies.
• (2025, November 11). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction.
• NIH. (n.d.). Recent advances in heterolytic nucleofugal leaving groups - PMC.
• Baran Lab. (n.d.). Haloselectivity of Heterocycles.
• PMC. (n.d.). Halogen Bond to Experimentally Significant N-Heterocyclic Carbenes (I, IMe2, IiPr2, ItBu2, IPh2, IMes2, IDipp2, IAd2; I = Imidazol-2-ylidene).
• ResearchGate. (2019, January 30). S N Ar reactions of substituted pyridines with secondary amines in aqueous solution: Kinetic and reactivity indices in density functional theory - (PDF).
• PMC. (n.d.). The Element Effect Revisited: Factors Determining Leaving Group Ability in Activated Nucleophilic Aromatic Substitution Reactions.
• RSC Publishing. (n.d.). Functionalization of imidazo[1,2-a]pyridines via radical reactions - New Journal of Chemistry.
• CHEMISTRY & BIOLOGY INTERFACE. (n.d.). Mini Review: Recent Developments in Synthesis of Imidazo[1,2-a] pyridines (2016-2020).
• Nanomaterials Chemistry. (2024, June 29). Investigation of the Reaction for the Production of Imidazo[1,2-a]pyridine via ZnS-ZnFe2O4 Nanocatalyst.
• PubMed. (n.d.). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022).

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Safety & Regulatory Compliance

Operational Guide: Disposal and Waste Management of 8-Bromo-6-iodoimidazo[1,2-a]pyridine

Here is a comprehensive, step-by-step operational guide for the proper handling and disposal of 8-Bromo-6-iodoimidazo[1,2-a]pyridine, designed for research scientists and drug development professionals.

As a di-halogenated heterocyclic building block, 8-Bromo-6-iodoimidazo[1,2-a]pyridine is highly valued in medicinal chemistry and drug discovery. However, its heavy halogenation (containing both bromine and iodine) dictates strict environmental and safety protocols for its disposal. Improper disposal of halogenated organic compounds can lead to environmental persistence, bioaccumulation, and regulatory violations under frameworks such as the Resource Conservation and Recovery Act (RCRA) in the United States[1].

This guide outlines the self-validating protocols for bench-level segregation, institutional handling, and the downstream thermal destruction mechanisms required for this specific compound.

Physicochemical & Regulatory Waste Profile

Before initiating disposal, it is critical to understand the compound's profile to ensure accurate waste stream segregation. The presence of bromine and iodine classifies this material strictly as Halogenated Organic Waste .

Property / Parameter	Specification / Classification
Compound Name	8-Bromo-6-iodoimidazo[1,2-a]pyridine
CAS Registry Number	1823379-07-2[2]
Molecular Formula	C7H4BrIN2[2]
Physical State	Solid
Primary Waste Category	Halogenated Organic Solid Waste
Regulatory Framework (US)	RCRA (Resource Conservation and Recovery Act)[1]
Approved Treatment Method	High-Temperature Rotary Kiln Incineration with Caustic Scrubbing[3]

Bench-Level Segregation & Handling Protocol

The following step-by-step methodology must be executed by laboratory personnel to ensure safe containment and prevent incompatible chemical mixing prior to institutional EHS (Environmental Health and Safety) collection.

Step 1: Primary Containment

• Action: Collect all solid waste, including contaminated weighing paper, spatulas, and residual compound, into a chemically compatible, sealable container (e.g., high-density polyethylene (HDPE) or amber glass).

• Causality: Halogenated organics must be kept in robust primary containment to prevent fugitive dust emissions and exposure.

Step 2: Strict Halogenated Segregation

• Action: Deposit the container into the designated "Halogenated Solid Waste" stream. Never mix this compound with non-halogenated waste or heavy metal waste.

• Causality: Mixing halogenated and non-halogenated waste drastically increases institutional disposal costs. Furthermore, mixing heavily halogenated compounds with certain reactive metals or strong bases can trigger exothermic reactions.

Step 3: Protocol-Compliant Labeling

• Action: Label the waste container explicitly with the full chemical name. Crucially, note the presence of Bromine (Br) and Iodine (I) on the hazardous waste tag.

• Causality: Downstream commercial incinerators calculate the thermal load and necessary scrubber alkalinity based on the specific halogens present. Bromine and iodine generate highly corrosive acidic gases upon combustion[4], requiring specific neutralization parameters.

Step 4: EHS Handover and Manifesting

• Action: Transfer the segregated waste to your institutional EHS department for secure storage in a ventilated, RCRA-compliant accumulation area prior to licensed contractor pickup.

Downstream Treatment Mechanism: Thermal Destruction

As an application scientist, understanding the ultimate fate of your waste ensures better compliance at the bench. The EPA-mandated treatment for nonsolvent halogenated organic solids is Rotary Kiln Incineration [3].

The Incineration Workflow

• High-Temperature Combustion: The solid waste is introduced into a rotary kiln. For heavily halogenated organic substances, temperatures must exceed 1,100°C with a residence time of at least 2 seconds in the secondary combustion chamber[5].

• Prevention of Toxic Byproducts: Maintaining these extreme temperatures and high turbulence ensures complete destruction of the heterocyclic ring and prevents the de novo synthesis of highly toxic byproducts, such as polyhalogenated dioxins and furans, which can form if combustion is incomplete[5][6].

• Caustic Scrubbing (Critical Step): When 8-Bromo-6-iodoimidazo[1,2-a]pyridine burns, the halogens are released as hydrogen bromide (HBr) and hydrogen iodide (HI) gases[4]. These acidic gases are highly corrosive. The incinerator's exhaust is passed through a high-efficiency caustic wet scrubber (typically using sodium hydroxide) to neutralize the HBr and HI into harmless aqueous salts before the flue gas is released into the atmosphere[3].

Waste Lifecycle Visualization

The following diagram illustrates the complete, compliant disposal lifecycle of 8-Bromo-6-iodoimidazo[1,2-a]pyridine, from bench generation to atmospheric emission control.

Lifecycle and thermal destruction pathway for halogenated heterocyclic waste.

References

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency (EPA). Available at:[Link]

• Total Organic Halogens (TOX). Pace Analytical. Available at:[Link]

• Perspective on halogenated organic compounds. National Institutes of Health (NIH) / PMC. Available at:[Link]

• Sludge Hazardous Waste Incineration Rotary Kiln. CEMENTL. Available at:[Link]

• Guidelines on best available techniques and provisional guidance on best environmental practices relevant to Article 5 and Annex C. Stockholm Convention. Available at:[Link]

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